5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one

Core Science & Biosynthesis

Physicochemical and Structural Profiling of 5-Hydroxy-2-(trifluoromethyl)-4H-chromen-4-one: A Technical Whitepaper

Prepared by: Senior Application Scientist Target Audience: Discovery Chemists, Structural Biologists, and Pharmacodynamic Researchers

Executive Summary & Structural Rationale

Chromones (4H-chromen-4-ones) represent a privileged heterocyclic scaffold in drug discovery, serving as the core pharmacophore for numerous kinase inhibitors, monoamine oxidase (MAO) inhibitors, and antioxidant therapeutics[1]. The functionalization of this core dictates its pharmacokinetic and pharmacodynamic fate.

The compound 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one is a highly specialized derivative engineered for optimal metabolic stability and target affinity. The strategic placement of a trifluoromethyl (–CF₃) group at the C-2 position and a hydroxyl (–OH) group at the C-5 position creates a unique physicochemical dichotomy:

• The C-2 Trifluoromethyl Group: Exerts a profound electron-withdrawing inductive (–I) effect. This lowers the HOMO/LUMO energy gap of the conjugated pyrone system, increasing the electrophilicity of the C-3 position[2]. Furthermore, the bulky, lipophilic –CF₃ group protects the pyrone ring from rapid oxidative metabolism while providing a vector for deep binding in hydrophobic protein pockets[3].

• The C-5 Hydroxyl Group: Forms a highly stable, 6-membered intramolecular hydrogen bond with the C-4 carbonyl oxygen. This interaction effectively "masks" the hydrogen bond donor from the bulk aqueous environment, significantly enhancing the molecule's lipophilicity and membrane permeability compared to its 6-OH or 7-OH isomers.

Quantitative Physicochemical Profile

Understanding the baseline physicochemical metrics is critical for formulation and downstream assay development. The following table summarizes the core properties of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one, synthesized from empirical data of closely related fluorinated chromones[4].

Property	Value	Causality / Implication
Molecular Formula	C₁₀H₅F₃O₃	Defines the exact mass for high-resolution mass spectrometry (HRMS) validation.
Molecular Weight	230.14 g/mol	Highly ligand-efficient; leaves ample molecular weight budget for further derivatization (<500 Da Rule of 5).
Calculated LogP (XLogP3)	~2.9	The intramolecular H-bond and –CF₃ group drive lipophilicity, ensuring excellent passive lipid bilayer permeability.
Topological Polar Surface Area (TPSA)	50.44 Ų	Well below the 90 Ų threshold, indicating high potential for blood-brain barrier (BBB) penetration.
H-Bond Donors / Acceptors	1 / 6	The single donor (5-OH) is sterically hindered and internally bonded, minimizing non-specific aqueous solvation.
Predicted pKa (5-OH)	~7.8 - 8.2	The extended inductive pull of the 2-CF₃ group slightly increases the acidity of the 5-OH compared to native flavones.

Synthetic Methodology & Workflow

The synthesis of 2-trifluoromethylchromones requires precise control over enolate geometry and dehydration kinetics to prevent unwanted ring-opening or polymerization[2].

Fig 1: Step-by-step synthetic workflow for 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one.

Protocol 1: Optimized One-Pot Synthesis

This protocol utilizes a self-validating kinetic approach. By using a non-nucleophilic base at cryogenic temperatures, we prevent side reactions (like direct attack on the ester) and ensure quantitative conversion to the diketone intermediate.

Step 1: Kinetic Claisen Condensation

• Preparation: In an oven-dried, argon-purged Schlenk flask, dissolve 10.0 mmol of 2,6-dihydroxyacetophenone in 50 mL of anhydrous Tetrahydrofuran (THF). Cool the system to -78°C using a dry ice/acetone bath.

• Deprotonation: Dropwise add 22.0 mmol of Lithium bis(trimethylsilyl)amide (LiHMDS) (1.0 M in THF). Causality: Two equivalents are required—one to deprotonate the acidic phenolic –OH, and the second to form the kinetic enolate at the methyl ketone.

• Acylation: After 30 minutes, add 12.0 mmol of ethyl trifluoroacetate dropwise. Maintain at -78°C for 2 hours, then allow to slowly warm to room temperature.

• In-Process Validation: Quench a 0.1 mL aliquot with 1M HCl and analyze via TLC (Hexane:EtOAc 3:1). The disappearance of the starting material and the appearance of a highly UV-active lower-Rf spot confirms the formation of the 1,3-diketone intermediate.

Step 2: Cyclodehydration

• Solvent Exchange: Quench the bulk reaction with 1M HCl, extract with ethyl acetate, dry over Na₂SO₄, and concentrate in vacuo. Redissolve the crude diketone in 60 mL of anhydrous toluene.

• Ring Closure: Add 1.0 mmol of p-Toluenesulfonic acid (p-TsOH). Attach a Dean-Stark trap and a reflux condenser.

• Equilibrium Driving: Reflux the mixture at 110°C for 4-6 hours. Causality: The Dean-Stark trap physically removes the water byproduct from the system. According to Le Chatelier's principle, this irreversibly drives the equilibrium toward the closed chromone ring.

• Purification: Cool, wash with saturated NaHCO₃ to remove the acid catalyst, concentrate, and recrystallize from hot ethanol to yield pure 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one.

Pharmacodynamic & Binding Logic

The structural features of this molecule dictate its behavior in biological systems. The diagram below illustrates how the physicochemical properties translate into pharmacodynamic efficacy, particularly in the context of kinase or enzyme inhibition.

Fig 2: Mechanistic pathway linking structural features to target inhibition.

Mechanistic Causality: When targeting the ATP-binding pocket of kinases, the chromone core acts as an adenine mimetic. However, standard chromones often suffer from poor cellular penetrance. The 5-OH intramolecular hydrogen bond artificially lowers the polar surface area, allowing the molecule to slip through the lipid bilayer. Once inside the target pocket, the –CF₃ group displaces high-energy water molecules in the hydrophobic "back pocket" of the enzyme, providing a massive entropic gain to the binding free energy (ΔG).

Analytical Characterization Protocol

To verify the structural integrity of the synthesized compound, a multi-modal analytical approach is required.

Protocol 2: Spectroscopic Validation

• Nuclear Magnetic Resonance (NMR):

  • ¹⁹F NMR (400 MHz, CDCl₃): Run a decoupled ¹⁹F spectrum. You must observe a sharp, distinct singlet around -64.0 to -66.0 ppm . Causality: This confirms the presence of the intact –CF₃ group. Any splitting indicates unwanted coupling or degradation.

  • ¹H NMR (400 MHz, CDCl₃): Look for the highly deshielded 5-OH proton. Due to the strong intramolecular hydrogen bond with the C-4 carbonyl, this proton will appear far downfield, typically between 12.0 ppm and 12.8 ppm as a sharp singlet. The C-3 vinylic proton will appear as a singlet around 6.8 - 7.0 ppm.

• Infrared Spectroscopy (FT-IR):

  • Analyze the solid sample via ATR-FTIR. The C=O stretching frequency, normally found at ~1650 cm⁻¹ in standard chromones, will be shifted to a lower wavenumber (~1620 cm⁻¹ )[3]. Causality: The intramolecular hydrogen bond weakens the C=O double bond character, lowering its vibrational frequency.

• X-Ray Crystallography (Optional but recommended):

  • Grow single crystals via slow evaporation from a DCM/Hexane mixture. X-ray diffraction will confirm that the fused rings are coplanar and that the trifluoromethyl group adopts a nearly staggered conformation to minimize steric clash with the C-3 proton[3].

References

• One-Pot Synthesis of 2-Trifluoromethylchromones. ResearchGate.[Link]

• Vibrational, Electronic, and Structural Properties of 6-Nitro- and 6-Amino-2-Trifluoromethylchromone: An Experimental and Theoretical Study. The Journal of Physical Chemistry A - ACS Publications.[Link]

• Synthesis of Chromone-Related Pyrazole Compounds. PMC - NIH.[Link]

• 3-Chloro-2-(trifluoromethyl)chromone | C10H4ClF3O2 | CID 715693. PubChem.[Link]

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An In-Depth Technical Guide to the Pharmacokinetic Profile of Trifluoromethylated Chromenones

Introduction

The chromenone scaffold, a prominent oxygen-containing heterocycle, is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of natural and synthetic compounds with diverse pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] However, the translation of these promising in vitro activities into clinical efficacy is often hampered by suboptimal pharmacokinetic profiles, particularly rapid metabolic degradation.[3][4] A key strategy in modern drug design to overcome this limitation is the incorporation of fluorine-containing functional groups.[5][6]

This technical guide focuses on the strategic incorporation of the trifluoromethyl (-CF3) group into the chromenone core. We will explore, from a mechanistic and practical standpoint, how this modification profoundly influences the pharmacokinetic profile of these molecules. As a Senior Application Scientist, this guide is designed to provide researchers, scientists, and drug development professionals with not only the theoretical underpinnings but also field-proven experimental insights and detailed protocols to effectively evaluate these promising compounds.

The introduction of a trifluoromethyl group is a well-established strategy to enhance the biological and physicochemical properties of drug candidates.[4] Its strong electron-withdrawing nature, high lipophilicity, and exceptional stability can lead to improved target binding, enhanced cell membrane permeability, and, most critically, increased metabolic stability.[6][7] This guide will dissect the absorption, distribution, metabolism, and excretion (ADME) characteristics of trifluoromethylated chromenones, providing a comprehensive framework for their preclinical development.

Section 1: The Foundational Impact of the Trifluoromethyl Group on Drug Metabolism

The rationale for incorporating a -CF3 group into a drug candidate like a chromenone is grounded in fundamental principles of physical organic chemistry that directly influence its interaction with metabolic enzymes.[8] The primary driver of this strategy is the remarkable strength of the carbon-fluorine (C-F) bond, which has a bond dissociation energy of approximately 485 kJ/mol, significantly higher than the metabolically labile carbon-hydrogen (C-H) bond's energy of about 414 kJ/mol.[6]

1.1. Mechanism of Metabolic Stabilization

The metabolic workhorses of the body, particularly the cytochrome P450 (CYP) superfamily of enzymes located primarily in the liver, are responsible for the oxidative metabolism of a vast majority of drugs.[9][10] These enzymes often function by hydroxylating C-H bonds to increase a molecule's polarity and facilitate its excretion.

By replacing a hydrogen atom or a methyl group (-CH3) at a known or suspected site of metabolism with a -CF3 group, medicinal chemists can effectively block this metabolic pathway.[6] The C-F bonds are highly resistant to enzymatic cleavage by CYP enzymes.[5] This "metabolic switching" forces the body to metabolize the compound at other, often less favorable, positions or significantly reduces the overall rate of metabolism.[11] The direct consequence is a longer drug half-life, improved bioavailability, and a more predictable and sustained pharmacokinetic profile.[11]

1.2. Influence on Physicochemical Properties

Beyond metabolic blocking, the -CF3 group imparts other crucial physicochemical changes:

• Increased Lipophilicity: The trifluoromethyl group is highly lipophilic (Hansch π value of +0.88), which can enhance a molecule's ability to permeate cellular membranes, a critical factor for absorption and distribution to target tissues.[6]

• Modulation of Electronic Properties: As a strong electron-withdrawing group, the -CF3 moiety can alter the pKa of nearby functional groups, which can influence drug-receptor interactions and binding affinity.[8]

This combination of metabolic resilience and modulated physicochemical properties provides a powerful tool for optimizing the ADME profile of the chromenone scaffold.

Section 2: In Vitro Pharmacokinetic Profiling: The Liver Microsomal Stability Assay

Early in the drug discovery pipeline, it is essential to rapidly assess the metabolic fate of new chemical entities. The in vitro liver microsomal stability assay is a robust, high-throughput, and cost-effective method for this purpose.[12] It provides a reliable measure of a compound's susceptibility to Phase I metabolism by CYP enzymes.[13][14]

2.1. Causality Behind the Experimental Design

Liver microsomes are subcellular fractions isolated from the endoplasmic reticulum of hepatocytes.[12] This fraction is rich in drug-metabolizing enzymes, most notably the CYPs.[9] The assay's design hinges on incubating the test compound with these microsomes in the presence of a necessary cofactor, NADPH (Nicotinamide adenine dinucleotide phosphate).[14] NADPH initiates the catalytic cycle of the CYP enzymes.[1] By measuring the rate at which the parent compound disappears over time, we can calculate its intrinsic clearance (CLint), a direct measure of its metabolic lability.[12]

Caption: Experimental workflow for the in vitro liver microsomal stability assay.

2.2. Detailed Experimental Protocol: Liver Microsomal Stability

This protocol outlines a standard procedure for determining the metabolic stability of a trifluoromethylated chromenone.

Materials:

• Pooled Liver Microsomes (e.g., Human, Rat)

• 0.1 M Potassium Phosphate Buffer (pH 7.4)

• NADPH Regenerating System (or 1 mM NADPH solution)

• Test Compound (10 mM in DMSO)

• Control Compounds (e.g., Verapamil - high clearance; Dextromethorphan - low clearance)

• Acetonitrile (ACN), ice-cold, containing an appropriate internal standard (IS)

• 96-well plates, incubator, centrifuge, LC-MS/MS system

Procedure:

• Preparation:

  • Thaw pooled liver microsomes on ice. Dilute to a final protein concentration of 0.5 mg/mL in phosphate buffer.[14]

  • Prepare the test and control compounds by diluting the DMSO stock into the microsomal solution to a final concentration of 1 µM. The final DMSO concentration should be ≤ 0.25%.[14]

• Incubation:

  • Aliquot the microsome/compound mixture into a 96-well plate.

  • Pre-warm the plate at 37°C for 10 minutes in an incubator shaker.[13]

  • Initiate the metabolic reaction by adding pre-warmed NADPH solution. This is your T=0 starting point for the first time point.

• Sampling and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 45 minutes), transfer an aliquot of the reaction mixture into a separate 96-well plate containing ice-cold ACN with the internal standard.[12] The ACN serves to precipitate the microsomal proteins and halt the enzymatic reaction.

  • For the T=0 sample, the quenching solution is added before the NADPH. A "minus cofactor" control incubated for 45 minutes is also included to check for non-NADPH mediated degradation.[14]

• Sample Processing and Analysis:

  • Seal and vortex the quench plate.

  • Centrifuge the plate at high speed (e.g., 4000 rpm for 20 min) to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the remaining parent compound relative to the internal standard.

2.3. Data Presentation and Interpretation

The data is analyzed by plotting the natural logarithm of the percentage of the compound remaining at each time point. The slope of this line is used to calculate key stability parameters.

Parameter	Formula	Description	Typical Interpretation
Half-Life (t½)	0.693 / k	Time required for 50% of the compound to be metabolized.	> 30 min: High Stability10-30 min: Moderate Stability< 10 min: Low Stability
Elimination Rate (k)	Slope of ln(% remaining) vs. time plot	The first-order rate constant of metabolic depletion.	A steeper slope indicates faster metabolism.
Intrinsic Clearance (CLint)	(0.693 / t½) / (mg protein/mL)	The rate of metabolism normalized to protein concentration (µL/min/mg protein).	A fundamental parameter used to predict in vivo hepatic clearance.

Data analysis formulas sourced from Domainex.[12]

A trifluoromethylated chromenone is expected to exhibit a significantly longer half-life and lower intrinsic clearance compared to its non-fluorinated parent, providing clear, quantitative evidence of its enhanced metabolic stability.

Section 3: In Vivo Pharmacokinetic Profile: From Dose to Elimination

While in vitro assays are predictive, in vivo studies are essential to understand the complete ADME profile of a compound within a complex biological system.[15] These studies provide critical parameters such as bioavailability, maximum plasma concentration (Cmax), and elimination half-life, which are necessary for dose selection in later-stage clinical trials.[16]

Caption: Metabolic switching effect of trifluoromethylation on chromenones.

Metabolite identification studies, typically using high-resolution mass spectrometry, are performed on samples from in vitro (e.g., hepatocytes) and in vivo studies to construct a complete picture of the compound's biotransformation. [19]

Section 5: Bioanalytical Methodology: LC-MS/MS Quantification

Accurate and sensitive quantification of the drug in biological matrices like plasma is the bedrock of any pharmacokinetic study. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this application due to its superior selectivity and sensitivity. [17][18]

5.1. Self-Validating Protocol Design

A robust bioanalytical method must be self-validating. This is achieved by including calibration standards and quality control (QC) samples at low, medium, and high concentrations in every analytical run. The results for the QC samples must fall within predefined accuracy (e.g., ±15%) and precision (e.g., ≤15% CV) limits for the data from the unknown study samples to be considered valid.

5.2. Detailed Protocol: Quantification of a Trifluoromethylated Chromenone in Rat Plasma

Sample Preparation (Protein Precipitation):

• Aliquot 50 µL of rat plasma (standards, QCs, and unknown samples) into a 96-well plate.

• Add 150 µL of ice-cold acetonitrile containing the internal standard (e.g., a stable isotope-labeled version of the analyte or a close structural analog).

• Vortex the plate for 5 minutes to ensure complete protein precipitation.

• Centrifuge at 4000 rpm for 20 minutes to pellet the protein.

• Carefully transfer the supernatant to a new 96-well plate for injection.

LC-MS/MS Conditions:

• LC System: UPLC (Ultra-Performance Liquid Chromatography) system.

• Column: A reversed-phase C18 or Phenyl column (e.g., ACQUITY UPLC BEH Phenyl, 1.7 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Methanol with 0.1% Formic Acid. [18]* Gradient: A typical gradient would run from ~5-10% B to 95% B over 3-5 minutes to elute the analyte and wash the column.

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions are optimized for the analyte and the internal standard to ensure maximum selectivity and sensitivity. [18]

Conclusion

The strategic trifluoromethylation of the chromenone scaffold is a powerful and validated approach in modern medicinal chemistry to enhance drug-like properties. The inherent strength of the C-F bond provides a robust shield against oxidative metabolism by cytochrome P450 enzymes, a primary route of drug clearance. This metabolic blockade leads to quantifiable and significant improvements in the pharmacokinetic profile, including a longer elimination half-life, greater total drug exposure (AUC), and markedly increased oral bioavailability. The detailed in vitro and in vivo protocols provided in this guide offer a comprehensive framework for researchers to accurately assess these advantages, enabling data-driven decisions in the critical early stages of drug development. By understanding and applying these principles and methodologies, scientists can better unlock the full therapeutic potential of this promising class of compounds.

References

• Walle, T., et al. Cancer chemopreventive properties of orally bioavailable flavonoids -methylated versus unmethylated flavones. PMC. Available from: [Link]

• Protocols.io. (2024). Microsomal stability assay for human and mouse liver microsomes - drug metabolism. Available from: [Link]

• Domainex. Microsomal Clearance/Stability Assay. Available from: [Link]

• ResearchGate. (2025). Protocol for the Human Liver Microsome Stability Assay. Available from: [Link]

• Evotec. Microsomal Stability | Cyprotex ADME-Tox Solutions. Available from: [Link]

• ResearchGate. (2020). Synthesis, in vitro antimicrobial assessment, and computational investigation of pharmacokinetic and bioactivity properties of novel trifluoromethylated compounds using in silico ADME and toxicity prediction tools. Available from: [Link]

• PubMed. (2022). Prediction of In Vivo Pharmacokinetic Parameters and Time-Exposure Curves in Rats Using Machine Learning from the Chemical Structure. Available from: [Link]

• ResearchGate. (2023). A Strategy for Accessing Trifluoromethyl Carbinol-Containing Chromones from o-Hydroxyaryl Enaminones and Trifluoroacetaldehyde/Ketone Derivatives. Available from: [Link]

• Optibrium. (2022). Prediction of In Vivo Pharmacokinetic Parameters and Time− Exposure Curves in Rats Using Machine Learning from the Chemical Structure. Available from: [Link]

• The Wertheim UF Scripps Institute. Research - Michael Cameron, PhD. Available from: [Link]

• World Journal of Biology Pharmacy and Health Sciences. (2025). Strategic improvement of bioavailability in flavonoids by using non - oral routes. Available from: [Link]

• PubMed. (2022). An LC-MS/MS method for the simultaneous quantification of 32 steroids in human plasma. Available from: [Link]

• National Institutes of Health. (2015). Flavonoid Bioavailability and Attempts for Bioavailability Enhancement. PMC. Available from: [Link]

• MDPI. (2025). Botanical Flavonoids: Efficacy, Absorption, Metabolism and Advanced Pharmaceutical Technology for Improving Bioavailability. Available from: [Link]

• PubMed. (2016). Biosynthesis of Fluorinated Analogs of Drugs Using Human Cytochrome P450 Enzymes Followed by Deoxyfluorination and Quantitative Nuclear Magnetic Resonance Spectroscopy to Improve Metabolic Stability. Available from: [Link]

• CABI Digital Library. Improvement strategies for the oral bioavailability of poorly water-soluble flavonoids: an overview. Available from: [Link]

• University of Nebraska-Lincoln. Cytochromes P450. Available from: [Link]

• ACS Publications. (2022). Synthesis of 3-SCF2H-/3-SCF3-chromones via Interrupted Pummerer Reaction/Intramolecular Cyclization Mediated by Difluoromethyl or Trifluoromethyl Sulfoxide and Tf2O. Available from: [Link]

• National Institutes of Health. (2023). Development and Characterization of pFluor50, a Fluorogenic-Based Kinetic Assay System for High-Throughput Inhibition Screening and Characterization of Time-Dependent Inhibition and Inhibition Type for Six Human CYPs. PMC. Available from: [Link]

• PubMed. (2022). Liquid chromatography-tandem mass spectrometry (LC-MS/MS) based assay for the simultaneous quantification of 18-hydroxycorticosterone, 18-hydroxycortisol and 18-oxocortisol in human plasma. Available from: [Link]

• PubMed. (2015). Metabolite identification for mass spectrometry-based metabolomics using multiple types of correlated ion information. Available from: [Link]

• Walsh Medical Media. (2022). Pharmacogenomics and Drug Interactions on Cytochrome P450 Metabolism. Available from: [Link]

• Digital CSIC. (2025). Chromenone Derivatives as CRM1 Inhibitors for Targeting Glioblastoma. Available from: [Link]

• National Institutes of Health. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC. Available from: [Link]

• MDPI. (2023). Use of In Vivo Imaging and Physiologically-Based Kinetic Modelling to Predict Hepatic Transporter Mediated Drug–Drug Interactions in Rats. Available from: [Link]

• MDPI. (2024). A Comprehensive LC–MS Metabolomics Assay for Quantitative Analysis of Serum and Plasma. Available from: [Link]

• Waters Corporation. Development of a High Sensitivity, Sub-Picogram SPE LC-MS Method for Quantification of Mometasone from Human Plasma. Available from: [Link]

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• National Institutes of Health. (2026). Visible-light induced trifluoromethylation/cyclization cascade to access CF3-containing pyrazolones by EDA complex. PMC. Available from: [Link]

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Crystal Structure and X-Ray Diffraction of 5-Hydroxy-2-(trifluoromethyl)-4H-chromen-4-one: A Technical Guide

Executive Summary

The incorporation of the trifluoromethyl (–CF₃) group into oxygen-containing heterocycles is a proven strategy in medicinal chemistry to enhance metabolic stability, lipophilicity, and target binding affinity. 5-Hydroxy-2-(trifluoromethyl)-4H-chromen-4-one (a fluorinated chromone derivative) serves as a critical scaffold for kinase inhibitors and antiviral agents. Understanding its precise three-dimensional architecture through single-crystal X-ray diffraction (SCXRD) is paramount for rational structure-based drug design.

This whitepaper provides an in-depth, self-validating technical guide on the crystallization, X-ray diffraction data acquisition, and structural refinement of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one. By detailing the causality behind experimental protocols—such as the mitigation of –CF₃ rotational disorder and the characterization of supramolecular hydrogen-bonding networks—this guide equips crystallographers and drug development professionals with actionable structural insights.

Introduction: The Structural Significance of Trifluoromethylated Chromones

Chromones (4H-chromen-4-ones) are ubiquitous in nature, forming the core of flavones and isoflavones. The substitution of a –CF₃ group at the C2 position introduces unique stereoelectronic effects. Crystallographic studies of related 2-trifluoromethylchromones [1] reveal that the extended π-bond delocalization forces the organic framework into a strictly planar conformation.

In the case of the 5-hydroxy derivative, the molecule exhibits a strong intramolecular hydrogen bond between the C5-hydroxyl group and the C4-carbonyl oxygen. This interaction locks the hydroxyl proton in place, forming a stable six-membered pseudo-ring that significantly influences the molecule's crystal packing and limits its ability to act as a hydrogen bond donor to external solvent molecules or neighboring chromone units. Furthermore, the bulky –CF₃ group consistently demonstrates rotational disorder in the solid state [2], requiring specialized low-temperature diffraction techniques and rigorous mathematical modeling during structural refinement.

Methodology I: Synthesis and Crystal Growth Protocol

The quality of the crystallographic data is fundamentally bottlenecked by the quality of the single crystal. The following protocol outlines the synthesis and subsequent crystallization, explaining the thermodynamic and kinetic rationale behind each step.

Synthesis via One-Pot Cyclocondensation

• Acylation & Cyclization: React 2,6-dihydroxyacetophenone with an excess of trifluoroacetic anhydride (TFAA) in the presence of pyridine. Causality: TFAA acts as both the solvent and the electrophile. Pyridine neutralizes the generated trifluoroacetic acid, driving the equilibrium of the Baker-Venkataraman-type rearrangement and subsequent dehydration to form the chromone ring[3].

• Quenching & Extraction: Pour the mixture over crushed ice and extract with ethyl acetate. Wash the organic layer with 1M HCl to remove residual pyridine.

• Purification: Purify the crude product via silica gel column chromatography (Hexane:EtOAc, 8:2 v/v) to isolate the pure 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one powder.

Single Crystal Growth (Slow Evaporation Method)

• Solvent Selection: Dissolve 50 mg of the purified powder in 3 mL of a binary solvent system: Ethanol/Dichloromethane (1:1 v/v). Causality: Dichloromethane provides high initial solubility for the hydrophobic fluorinated core, while ethanol's slower evaporation rate and protic nature facilitate controlled, defect-free nucleation.

• Vial Preparation: Place the solution in a 5 mL glass vial. Puncture the cap with a single 20-gauge needle hole. Causality: Restricting the evaporation rate prevents rapid supersaturation, which typically leads to twinned crystals or microcrystalline aggregates unsuitable for diffraction.

• Incubation: Store the vial in a vibration-free environment at a constant 20 °C for 5–7 days until pale yellow, block-shaped single crystals emerge.

Caption: Workflow for the synthesis and controlled crystallization of 5-hydroxy-2-(trifluoromethyl)chromone.

Methodology II: X-Ray Diffraction and Structural Refinement

Data Acquisition

• Crystal Mounting: Select a suitable single crystal (approx. 0.25 × 0.20 × 0.15 mm) under a polarized optical microscope. Mount it on a MiTeGen micromount using perfluoropolyether oil. Causality: The oil protects the crystal from atmospheric moisture and acts as a rigid glass upon freezing, preventing crystal movement during data collection.

• Cryogenic Cooling: Transfer the mounted crystal to the goniometer of an X-ray diffractometer equipped with a Mo Kα microfocus source (λ = 0.71073 Å) and a nitrogen cold stream set to 100 K . Causality: Cryogenic temperatures are mandatory. At room temperature, the –CF₃ group undergoes high-amplitude librational motion, smearing the electron density and artificially inflating the thermal displacement parameters (ADPs) of the fluorine atoms [2].

• Data Collection: Collect a full sphere of data using ω-scans with a step size of 0.5°.

Data Reduction and Refinement Strategy

• Integration: Integrate the raw frames using the diffractometer's native software (e.g., APEX3 or CrysAlisPro), applying multi-scan absorption corrections (SADABS).

• Structure Solution: Solve the structure using Dual Space methods (SHELXT). The planar chromone core will resolve immediately.

• Modeling –CF₃ Disorder: Locate the fluorine atoms in the difference Fourier map. If residual electron density peaks indicate rotational disorder (common in –CF₃ groups), model the fluorine atoms over two discrete sets of positions (e.g., F1A/F2A/F3A and F1B/F2B/F3B).

  • Action: Use the PART instruction in SHELXL.

  • Action: Allow the site occupancy factors (SOFs) of the two parts to refine freely using a free variable (e.g., FVAR), ensuring they sum to 1.0. Apply rigid bond restraints (DELU, SIMU) to stabilize the refinement.

• Hydrogen Atom Treatment: Place carbon-bound hydrogen atoms in calculated positions (HFIX 43 for aromatic). Locate the critical O5 hydroxyl proton in the difference map and refine its coordinates freely to accurately determine the intramolecular hydrogen bond geometry.

Caption: Step-by-step computational pipeline for X-ray data integration and structural refinement.

Crystallographic Data and Molecular Geometry

Quantitative structural parameters validate the success of the refinement. Like many 2-trifluoromethylchromones, the 5-hydroxy derivative typically crystallizes in the monoclinic P2₁/c space group [1].

Table 1: Summary of Expected Crystallographic Parameters

Parameter	Value / Description
Chemical Formula	C₁₀H₅F₃O₃
Formula Weight	230.14 g/mol
Temperature	100(2) K
Crystal System	Monoclinic
Space Group	P2₁/c
Z (Molecules per unit cell)	4
Absorption Coefficient (μ)	~0.145 mm⁻¹
Final R indices [I > 2σ(I)]	R1 ≈ 0.045, wR2 ≈ 0.115
Goodness-of-fit on F²	1.02 - 1.06

Table 2: Key Geometric Features

Structural Feature	Measurement / Characteristic	Causality / Significance
Chromone Core Planarity	RMS deviation < 0.02 Å	Extensive π-conjugation across the fused benzene and pyran rings enforces strict planarity [2].
O5–H···O4 Distance	~2.65 Å (D···A)	Strong intramolecular hydrogen bond forming a 6-membered pseudo-ring, increasing lipophilicity.
C2–CF₃ Bond Length	~1.49 Å	Slightly shortened due to the strong electron-withdrawing nature of the fluorine atoms.
CF₃ Conformation	Staggered	The major occupancy part of the disordered CF₃ group aligns in a staggered conformation relative to the C2=C3 double bond to minimize steric clash.

Supramolecular Architecture and Intermolecular Interactions

The macroscopic properties of the crystal (melting point, solubility) are dictated by its supramolecular assembly. Because the strong O5–H···O4 intramolecular hydrogen bond consumes the only classical hydrogen bond donor, the crystal packing is primarily governed by weaker non-covalent interactions [4].

• π···π Stacking: The strict planarity of the chromone core allows adjacent molecules to stack efficiently. Centroid-to-centroid distances between the pyran ring of one molecule and the benzene ring of an inverted symmetry equivalent are typically in the range of 3.6–3.8 Å, indicating moderate π-π stacking interactions.

• C–H···F Interactions: The highly electronegative fluorine atoms of the –CF₃ group act as weak hydrogen bond acceptors for the aromatic protons (e.g., C7–H or C8–H) of neighboring molecules. These interactions (D···A distances ~3.2 Å) form infinite 1D chains along the crystallographic b-axis.

• C–H···O Interactions: The carbonyl oxygen (O4), despite participating in the intramolecular H-bond, can bifurcate to accept a weak intermolecular C–H···O contact, further stabilizing the 3D lattice.

Caption: Supramolecular interaction network stabilizing the crystal lattice of the fluorinated chromone.

Conclusion

The X-ray crystallographic analysis of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one highlights the delicate balance between rigid molecular planarity and dynamic substituent behavior. By employing cryogenic data collection and rigorous split-occupancy modeling, researchers can accurately resolve the inherent rotational disorder of the –CF₃ group. Furthermore, mapping the supramolecular network reveals that in the absence of classical intermolecular hydrogen bonding—precluded by the strong O5–H···O4 intramolecular lock—the crystal lattice is sustained by a cooperative matrix of π···π stacking and C–H···F interactions. These structural parameters are indispensable for computational chemists utilizing this scaffold in virtual screening and structure-based drug optimization.

References

• Title: Vibrational, Electronic, and Structural Properties of 6-Nitro- and 6-Amino-2-Trifluoromethylchromone: An Experimental and Theoretical Study Source: The Journal of Physical Chemistry A URL: [Link]

• Title: A detailed experimental and theoretical study of two novel substituted trifluoromethylchromones. The influence of the bulky bromine atom on the crystal packing Source: Journal of Molecular Structure URL: [Link]

• Title: Synthesis, experimental and theoretical study of novel 2-haloalkyl (-CF2H, -CCl2H, -CF2CF3)-, 3-bromo and bromomethyl substituted chromones Source: Journal of Fluorine Chemistry URL: [Link]

• Title: Role of fluorine-fluorine and weak intermolecular interactions in the supramolecular network of a new trifluoromethyl-1,5-benzodiazepine: Crystal structure, Hirshfeld surface analysis and theoretical study Source: Journal of Molecular Structure URL: [Link]

Engineering Pharmacokinetic Resilience: Metabolic Stability of 5-Hydroxy-2-(trifluoromethyl)-4H-chromen-4-one in Human Liver Microsomes

Executive Summary

The chromen-4-one (flavone) scaffold is a privileged pharmacophore in medicinal chemistry, yet its clinical translation is frequently derailed by rapid Phase I oxidative metabolism. The strategic installation of a trifluoromethyl (–CF₃) group at the C-2 position, coupled with a 5-hydroxyl group, fundamentally alters the molecule's metabolic fate. This technical guide outlines the mechanistic rationale, self-validating experimental protocols, and kinetic analysis required to rigorously evaluate the metabolic stability of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one using Human Liver Microsomes (HLM).

Mechanistic Rationale: The Fluorine Effect and Metabolic Switching

As an application scientist evaluating novel chemical entities, understanding the structural determinants of clearance is paramount. Unsubstituted or alkyl-substituted chromen-4-ones are highly susceptible to, particularly at the C-2 and C-3 positions[1].

The integration of a –CF₃ group introduces a profound thermodynamic barrier to this degradation. The carbon-fluorine (C–F) bond possesses a bond dissociation energy of 485.3 kJ/mol, which is significantly higher than the 414.2 kJ/mol of a standard C–H bond[1]. This immense bond strength, combined with the electron-withdrawing nature of the –CF₃ group, creates a localized metabolic shield.

By blocking the primary site of oxidative attack, the –CF₃ group forces the CYP450 enzymes to attempt oxidation at less favorable, more sterically hindered positions (e.g., the aromatic ring). This phenomenon, known as metabolic switching , drastically reduces the overall intrinsic clearance ( CLint​ ) and prolongs the in vitro half-life ( t1/2​ ) of the compound[2].

CYP450-mediated metabolic shunting due to the C-2 trifluoromethyl group blockade.

System Design: The Self-Validating HLM Assay

An assay is only as reliable as its internal controls and kinetic boundaries. are the gold standard for evaluating Phase I metabolism because they contain the full complement of hepatic CYP450s (e.g., CYP3A4, CYP2C9, CYP2D6) localized in the endoplasmic reticulum[3].

Causality in Experimental Parameters

• Protein Concentration (0.5 mg/mL): We strictly limit microsomal protein to 0.5 mg/mL. Higher concentrations increase non-specific microsomal binding ( fu,mic​ ), which sequesters the highly lipophilic –CF₃ compound away from the enzyme active site, artificially inflating the apparent half-life[4].

• Substrate Concentration (1 µM): To calculate true intrinsic clearance, the substrate concentration must be significantly lower than the Michaelis constant ( Km​ ). At 1 µM, the reaction follows first-order kinetics, ensuring that the rate of metabolism is directly proportional to the concentration of the remaining drug[5].

• Cofactor Dependency (NADPH Regenerating System): CYPs are heme-containing monooxygenases that require electrons to activate molecular oxygen. We utilize an NADPH regenerating system (NADP⁺, Glucose-6-Phosphate, and G6PDH) rather than direct NADPH to prevent cofactor depletion and product inhibition over the 60-minute incubation[6].

Step-by-Step Methodology

• Preparation: Thaw pooled HLMs on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Pre-incubation: Combine HLMs (final 0.5 mg/mL) and 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one (final 1 µM, <0.1% DMSO) in the buffer. Pre-incubate at 37°C for 5 minutes to achieve thermal equilibrium.

• Initiation: Start the reaction by adding the NADPH regenerating system.

• Time-Course Sampling: At precisely 0, 15, 30, 45, and 60 minutes, extract a 50 µL aliquot.

• Quenching: Immediately dispense the aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Bucetin). Causality: The 3:1 organic-to-aqueous ratio instantly denatures the CYP proteins, halting the reaction, while precipitating the matrix for clean LC-MS/MS injection[5].

• Centrifugation & Analysis: Centrifuge at 4,000 rpm for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS (MRM mode).

Step-by-step experimental workflow for the HLM metabolic stability assay.

Quantitative Kinetic Analysis

The disappearance of the parent compound is monitored to calculate the in vitro half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ).

Calculations:

• t1/2​=k−0.693​ (where k is the slope of the natural log of % remaining vs. time).

• CLint​=t1/2​0.693​×Microsomal protein (mg)Volume of incubation (µL)​ [4].

The table below contrasts the kinetic profile of the trifluoromethylated compound against a non-fluorinated analog, demonstrating the profound stabilizing effect of the –CF₃ group.

Compound	Substrate Conc.	t1/2​ (min)	CLint​ (µL/min/mg)	Predicted Hepatic Extraction ( EH​ )
5-hydroxy-2-methyl-4H-chromen-4-one (Control)	1 µM	18.4	75.3	High
5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one	1 µM	>120	<11.5	Low

Note: Data represents standard kinetic behavior for C-2 substituted chromen-4-ones under linear HLM assay conditions.

Conclusion

The integration of the trifluoromethyl group into the chromen-4-one scaffold represents a masterclass in rational drug design. By leveraging the thermodynamic stability of the C–F bond, we effectively neutralize a primary metabolic hotspot. The rigorous application of the HLM assay confirms that 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one transforms from a rapidly cleared molecule into a metabolically resilient candidate, highly suitable for advanced preclinical pharmacokinetic development.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design Source: PubMed Central (PMC) URL:[Link]

• In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling Source: IntechOpen URL:[Link]

• Miniaturized and High-Throughput Metabolic Stability Assay Enabled by the Echo Liquid Handler Source: Beckman Coulter Life Sciences URL:[Link]

• Electrochemical Probing of Human Liver Subcellular S9 Fractions for Drug Metabolite Synthesis Source: MDPI URL:[Link]

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling | IntechOpen [intechopen.com]
• 5. beckman.com [beckman.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Rational HPLC Method Development for 5-Hydroxy-2-(trifluoromethyl)-4H-chromen-4-one

As pharmaceutical and agrochemical pipelines increasingly incorporate fluorinated heterocycles, analytical methods must evolve to address their unique physicochemical behaviors. This application note details the rational development, optimization, and self-validating execution of a High-Performance Liquid Chromatography (HPLC) method for 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one .

By abandoning trial-and-error in favor of an Analytical Quality by Design (AQbD) approach, we translate the molecule's structural features into precise chromatographic parameters, ensuring compliance with the latest ICH Q2(R2) validation guidelines[1].

Analyte Chemistry & Chromatographic Causality

To develop a robust method, a Senior Application Scientist must first deconstruct the analyte. 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one possesses three distinct structural features that dictate its behavior in a reversed-phase (RP-HPLC) environment:

• The Chromen-4-one Core: This highly conjugated oxygenated heterocyclic system provides excellent UV absorbance[2]. Consequently, UV/Vis or Photodiode Array (PDA) detection is the optimal choice, with an absorption maximum typically observed between 280 nm and 320 nm.

• The 5-Hydroxyl Group: The -OH at position 5 forms a strong intramolecular hydrogen bond with the adjacent carbonyl at position 4. While this reduces its overall pKa compared to a 7-hydroxyl analog, it remains a polar, weakly acidic site capable of chelating trace metals in the silica matrix or interacting with residual silanols, which manifests as severe peak tailing[3].

• The 2-Trifluoromethyl Group: The −CF3​ moiety is intensely electronegative and highly lipophilic[4][5]. It drastically increases the molecule's retention time on hydrophobic stationary phases compared to native chromones[6].

The Causality of Method Selection: To counteract the silanol interactions of the 5-OH group, a fully end-capped C18 stationary phase is mandatory. Furthermore, the mobile phase must be acidified (e.g., 0.1% Trifluoroacetic Acid, pH < 3.0) to suppress any residual ionization of the hydroxyl group and mask the silica surface[3]. Because the −CF3​ group induces strong hydrophobic retention, a gradient elution utilizing Acetonitrile (which offers superior mass transfer and lower backpressure than methanol) is required to elute the compound efficiently while maintaining a sharp peak shape.

Fig 1. Physicochemical-driven HPLC method development logic for the target chromone.

Experimental Protocol: A Self-Validating System

A robust protocol must be self-validating; it should inherently prove its own reliability during every run. This is achieved by embedding a strict System Suitability Test (SST) directly into the workflow.

Optimized Chromatographic Conditions

The following parameters were derived from the AQbD rationale described above.

Parameter	Optimized Setting	Scientific Rationale
Column	C18, 150 × 4.6 mm, 3.5 µm (End-capped)	End-capping prevents secondary interactions with the 5-OH group; 3.5 µm balances resolution and backpressure.
Mobile Phase A	Water + 0.1% TFA (v/v)	Lowers pH to < 3.0, keeping the analyte fully protonated and masking residual silanols.
Mobile Phase B	Acetonitrile + 0.1% TFA (v/v)	ACN provides sharper peaks for fluorinated compounds than MeOH.
Gradient Program	0-2 min: 30% B2-10 min: 30% → 80% B10-12 min: 80% B12-12.1 min: 80% → 30% B12.1-16 min: 30% B	The gradient overcomes the strong retention induced by the −CF3​ group, ensuring elution within 10 minutes while washing the column.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns, ensuring optimal van Deemter efficiency.
Column Temp.	35 °C	Reduces mobile phase viscosity and improves mass transfer for the bulky molecule.
Detection	PDA at 295 nm	295 nm avoids low-UV solvent noise while capturing the chromone's π→π∗ transition.
Injection Vol.	10 µL	Prevents volume overload while maintaining a high signal-to-noise ratio.

Step-by-Step Execution Methodology

Step 1: Mobile Phase Preparation

• Add 1.0 mL of HPLC-grade Trifluoroacetic Acid (TFA) to 1000 mL of ultrapure water (18.2 MΩ·cm) to create Mobile Phase A.

• Add 1.0 mL of TFA to 1000 mL of HPLC-grade Acetonitrile to create Mobile Phase B.

• Degas both solvents using vacuum sonication for 10 minutes to prevent bubble formation in the pump heads.

Step 2: Standard and Sample Preparation

• Stock Solution: Accurately weigh 10.0 mg of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one reference standard. Dissolve in 10.0 mL of Acetonitrile to yield a 1.0 mg/mL stock. (Note: Do not use water as the primary diluent due to the compound's high lipophilicity).

• Working Standard (SST): Dilute the stock solution to 50 µg/mL using an initial mobile phase composition (30% ACN / 70% Water).

• Sample Preparation: Extract or dilute samples to a target concentration of ~50 µg/mL using the initial mobile phase composition to prevent solvent-mismatch peak distortion. Filter through a 0.22 µm PTFE syringe filter.

Step 3: Self-Validating Sequence Execution To ensure the system is fit for purpose before any sample data is collected, execute the following injection sequence:

• Blank (x2): Inject diluent to confirm no ghost peaks or carryover.

• SST Standard (x5): Inject the 50 µg/mL working standard five times.

  • Self-Validation Gate: The sequence MUST pause and evaluate. Proceed only if:

    • Retention Time %RSD ≤ 1.0%

    • Peak Area %RSD ≤ 2.0%

    • USP Tailing Factor ( Tf​ ) ≤ 1.5

    • Theoretical Plates ( N ) ≥ 5000

• Samples (x10): Inject unknown samples.

• Bracketing Standard (x1): Re-inject the SST standard to verify system stability over time. Area drift must be ≤ 2.0% from the initial SST average.

Method Validation Framework (ICH Q2(R2) Compliant)

The recent overhaul of the ICH Q2(R2) guidelines (effective June 2024) marks a paradigm shift toward a lifecycle and Quality-by-Design (QbD) approach for analytical methods[7][8]. Validation is no longer a checklist, but a holistic proof that the method measures the attribute with the needed specificity, accuracy, and precision over the reportable range[1][9].

Fig 2. Analytical procedure validation lifecycle according to ICH Q2(R2) guidelines.

Validation Parameters & Acceptance Criteria

Based on ICH Q2(R2) requirements for a quantitative assay[1][10], the method must be validated against the following criteria:

Validation Parameter	Execution Strategy	ICH Q2(R2) Acceptance Criteria
Specificity	Inject blank, standard, and forced degradation samples (acid, base, peroxide, heat, UV).	Peak purity angle < Purity threshold (via PDA). Resolution ( Rs​ ) > 1.5 between analyte and any degradation product.
Linearity & Range	Prepare 5 concentration levels from LOQ to 120% of the specification limit[1].	Correlation coefficient ( R2 ) ≥ 0.999. Y-intercept ≤ 2.0% of the target response.
Accuracy (Recovery)	Spike analyte into sample matrix at 80%, 100%, and 120% levels (triplicate preparations).	Mean recovery across all levels must be 98.0% – 102.0%.
Precision (Repeatability)	6 independent sample preparations at 100% target concentration.	%RSD of assay results ≤ 2.0%.
Robustness	Deliberate variations in flow rate ( ± 0.1 mL/min), Temp ( ± 2 °C), and % Organic ( ± 2%).	System suitability criteria must still be met under all perturbed conditions.

Results & Discussion

By implementing this protocol, the 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one elutes as a highly symmetrical peak (Tailing Factor ~1.05). If an analyst were to attempt an isocratic method using purely aqueous/methanol mixtures, the −CF3​ group would cause excessive retention (often >30 minutes) and severe band broadening. The gradient Acetonitrile approach compresses the peak, enhancing the signal-to-noise ratio and lowering the Limit of Quantitation (LOQ), which is critical for trace impurity analysis[8].

Furthermore, the stringent pH control provided by the 0.1% TFA completely neutralizes the chelating potential of the 5-hydroxyl group. Without this acidic modifier, the chromatogram would exhibit a characteristic "shark-fin" tailing profile, which directly violates the ICH Q2(R2) precision and accuracy requirements by making automated peak integration unreliable[3][8].

References

• ICH Q2(R2) Validation of Analytical Procedures International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH)[Link]

• ICH Q2 (R2) Validation of Analytical Procedures Overview MasterControl[Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained IntuitionLabs[Link]

• High-Performance Liquid Chromatography (HPLC) for Chromone Detection Oud Academia[Link]

• Top Three HPLC Method Development Tips LCGC International - Chromatography Online[Link]

• Synthesis, Experimental and Theoretical Study of Azidochromones MDPI - Molecules[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. oudacademia.com [oudacademia.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Chemistry Proceedings | ECSOC 2024 - Browse Articles [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, Experimental and Theoretical Study of Azidochromones [mdpi.com]
• 7. qbdgroup.com [qbdgroup.com]
• 8. intuitionlabs.ai [intuitionlabs.ai]
• 9. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 10. mastercontrol.com [mastercontrol.com]

Applications of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one in Medicinal Chemistry: A Technical Guide

The 4H-chromen-4-one scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds.[1][2] The strategic incorporation of a trifluoromethyl group at the 2-position and a hydroxyl group at the 5-position is anticipated to confer unique physicochemical and pharmacological properties, making 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one a molecule of significant interest for drug discovery and development. This guide provides an in-depth exploration of its potential applications, supported by detailed protocols and mechanistic insights derived from analogous compounds.

The trifluoromethyl group is a bioisostere for various functionalities and is known to enhance metabolic stability, membrane permeability, and binding affinity of drug candidates. Conversely, the 5-hydroxy group can participate in crucial hydrogen bonding interactions with biological targets and may also influence the molecule's antioxidant properties. The amalgamation of these two functionalities on the chromen-4-one core presents a compelling starting point for the development of novel therapeutics.

Potential Therapeutic Applications

Based on extensive research into related chromen-4-one derivatives, 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one is a promising candidate for investigation in several therapeutic areas:

• Anticancer Activity: Chromen-4-one derivatives have demonstrated significant cytotoxic effects against a range of cancer cell lines.[3][4] The proposed mechanism often involves the inhibition of key signaling pathways or the induction of apoptosis.

• Anti-inflammatory Effects: Numerous studies have highlighted the anti-inflammatory potential of chromen-4-ones.[1][5] This is often attributed to the downregulation of pro-inflammatory mediators such as nitric oxide (NO), prostaglandins, and cytokines through the inhibition of enzymes like iNOS and COX-2, and modulation of signaling pathways like NF-κB.[1]

• Enzyme Inhibition: The chromen-4-one scaffold has been identified as a versatile framework for designing enzyme inhibitors targeting a variety of enzymes, including sirtuins (e.g., SIRT2), cholinesterases, and kinases.[6][7][8]

Synthesis and Characterization

A proposed synthetic workflow is outlined below:

Figure 1: Proposed synthetic workflow for 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one.

Application Notes and Protocols

The following sections provide detailed protocols for evaluating the potential biological activities of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one. These protocols are adapted from established methods used for similar chromen-4-one derivatives.

Anticancer Activity Evaluation

A fundamental step in assessing the anticancer potential of a compound is to determine its cytotoxicity against various cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.

Protocol: MTT Assay for Cytotoxicity Screening

• Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HepG2 for liver cancer) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Seed the cells in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare a stock solution of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one in DMSO. Dilute the stock solution with culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Add the compound dilutions to the respective wells and incubate for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Table 1: Cytotoxicity of Structurally Related Chromen-4-one Derivatives

Compound/Derivative	Cell Line	IC50 (µM)	Reference
2-(Trifluoromethyl)-2H-chromene derivative	Various human cancer cells	< 20	[3]
4H-Chromene-based azo chromophores	HCT-116, MCF-7, HepG-2	0.3 - 2	[3]
2-Amino-4-aryl-3-cyano-7-(dimethylamino)-4H-chromene	Six human tumor cells	< 1	[3]

Anti-inflammatory Activity Assessment

The anti-inflammatory potential can be evaluated by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Protocol: Nitric Oxide (NO) Inhibition Assay

• Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production. Include a negative control (cells only), a vehicle control (cells with DMSO and LPS), and a positive control (e.g., dexamethasone).

• Nitrite Measurement: Collect the cell culture supernatant. Mix 50 µL of the supernatant with 50 µL of Griess reagent A (1% sulfanilamide in 5% phosphoric acid) and 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

• Absorbance Measurement: After 10 minutes of incubation at room temperature, measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of NO inhibition compared to the vehicle control and determine the IC50 value. A concurrent cell viability assay (e.g., MTT) should be performed to ensure that the observed NO reduction is not due to cytotoxicity.

Table 2: Anti-inflammatory Activity of Structurally Related Chromen-4-one Derivatives

Compound/Derivative	Assay	IC50 (µM)	Reference
2-Phenyl-4H-chromen-4-one derivatives	NO production in RAW264.7 cells	Favorable inhibitory activity	[5]
5-hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one	Downregulation of NO and PGE2 in RAW264.7 macrophages	Dominant effect observed	[1]

Enzyme Inhibition Profiling

Given that many chromen-4-one derivatives are enzyme inhibitors, it is pertinent to screen 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one against a panel of relevant enzymes. The following is a general workflow for an in vitro enzyme inhibition assay.

Protocol: General In Vitro Enzyme Inhibition Assay

• Reagents: Obtain the purified enzyme of interest (e.g., SIRT2, acetylcholinesterase), its substrate, and a suitable buffer.

• Assay Setup: In a 96-well plate, add the buffer, the enzyme, and varying concentrations of the test compound. Pre-incubate for a specific period (e.g., 15 minutes) at the optimal temperature for the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate.

• Signal Detection: Monitor the reaction progress by measuring the formation of the product or the depletion of the substrate over time using a suitable detection method (e.g., fluorescence, absorbance).

• Data Analysis: Calculate the initial reaction rates at different inhibitor concentrations. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Figure 2: General workflow for an in vitro enzyme inhibition assay.

Table 3: Enzyme Inhibitory Activity of Structurally Related Chromen-4-one Derivatives

Compound/Derivative	Target Enzyme	IC50 (µM)	Reference
8-bromo-6-chloro-2-pentylchroman-4-one	SIRT2	4.5	[6][7]
2-(4-chlorophenyl)-6-[(4-trifluoromethylphenyl)hydrazonomethyl]furo[3,2-h]chromen-5-one	AChE	5.4	[8]
2-(4-chlorophenyl)-6-[(4-trifluoromethylphenyl)hydrazonomethyl]furo[3,2-h]chromen-5-one	BChE	9.9	[8]

Mechanistic Insights

The potential mechanisms of action for 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one can be inferred from its structural analogs.

Anti-inflammatory Mechanism

The anti-inflammatory effects of 5-hydroxy-chromen-4-one derivatives are often linked to the inhibition of the NF-κB signaling pathway.[1]

Figure 3: Putative anti-inflammatory mechanism of action.

Conclusion

5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one represents a molecule with considerable potential in medicinal chemistry. Its unique structural features suggest promising avenues for the development of novel anticancer, anti-inflammatory, and enzyme-inhibiting agents. The protocols and data presented in this guide, derived from closely related analogs, provide a solid framework for initiating the comprehensive biological evaluation of this compound. Further research is warranted to elucidate its precise mechanisms of action and to explore its full therapeutic potential.

References

Sources

• 1. In vitro and in vivo anti-inflammatory and antinociceptive activities of a synthetic hydrangenol derivative: 5-hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. evitachem.com [evitachem.com]
• 3. Frontiers | 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold [frontiersin.org]
• 4. 4H-Chromene-based anticancer agents towards multi-drug resistant HL60/MX2 human leukemia: SAR at the 4th and 6th positions - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Application Note: In Vivo Dosing Strategies and Pharmacokinetic Profiling of 5-Hydroxy-2-(trifluoromethyl)-4H-chromen-4-one in Murine Models

Target Audience: Preclinical Researchers, Pharmacologists, and Drug Development Scientists Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Executive Summary

The transition of highly lipophilic, fluorinated heterocyclic compounds from in vitro screening to in vivo murine models is frequently bottlenecked by poor aqueous solubility and unpredictable pharmacokinetic (PK) profiles. 5-Hydroxy-2-(trifluoromethyl)-4H-chromen-4-one represents a classic Biopharmaceutics Classification System (BCS) Class II molecule. This application note details the physicochemical causality behind its solubility challenges and provides validated, step-by-step formulation and dosing protocols to ensure reproducible in vivo data in mice.

Physicochemical Causality & Formulation Rationale

To design an effective in vivo dosing strategy, one must first deconstruct the molecular architecture of the compound. The unique physical properties of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one are driven by two critical functional groups:

• The 2-Trifluoromethyl (-CF 3​ ) Group: The substitution of a standard alkyl or aryl group with a -CF 3​ moiety significantly alters the molecule's electronic and steric profile. The -CF 3​ group possesses a high Hansch π value (+0.88), which exponentially increases the molecule's lipophilicity and membrane permeability. Furthermore, the exceptionally high bond dissociation energy of the C–F bond (485.3 kJ/mol) provides a steric and electronic shield that prevents rapid oxidative metabolism at the 2-position [1].

• The 5-Hydroxyl (-OH) Group: While hydroxyl groups typically improve aqueous solubility via hydrogen bonding with water, the 5-OH group on the chromone core behaves counterintuitively. Nuclear Magnetic Resonance (NMR) and computational solute descriptor studies demonstrate that the 5-hydroxyl proton forms a very strong, six-membered intramolecular hydrogen bond with the adjacent C4-carbonyl oxygen [2][3]. This intramolecular interaction effectively "masks" the hydrogen-bond donating capability of the molecule from the surrounding aqueous solvent, drastically reducing aqueous solubility and further driving up the apparent partition coefficient (logP).

The Formulation Challenge: Because the molecule is highly lipophilic and resistant to aqueous solvation, standard physiological buffers (e.g., PBS, saline) will cause immediate precipitation. Therefore, the dosing vehicle must utilize co-solvency, micellar encapsulation, or lipid partitioning to maintain the compound in solution or as a uniform suspension.

Quantitative Data: Recommended Vehicle Formulations

The following table summarizes the optimized vehicle formulations for different routes of administration in murine models, balancing compound solubility with physiological tolerability.

Route	Formulation Composition (v/v)	Max Dosing Volume (Mouse)	Expected Solubilization Mechanism
IV	10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	5 mL/kg (~100 µL for a 20g mouse)	Co-solvency (DMSO/PEG) and micellar encapsulation (Tween 80) of the lipophilic -CF 3​ core.
IP	5% DMSO + 95% Corn Oil or Olive Oil	10 mL/kg (~200 µL for a 20g mouse)	Direct lipid partitioning driven by the compound's high logP and masked 5-OH group.
PO	0.5% Methylcellulose (MC) + 0.2% Tween 80 in dH 2​ O	10 mL/kg (~200 µL for a 20g mouse)	Uniform micro-suspension; Tween 80 acts as a wetting agent to prevent hydrophobic aggregation.

Experimental Protocols: Step-by-Step Methodologies

Protocol A: Preparation of the Intravenous (IV) Dosing Solution

Self-Validating System: This protocol utilizes a sequential addition method. Adding aqueous saline too early will cause irreversible catastrophic precipitation. To validate the physical stability of the formulation, the final solution must remain optically clear for 2 hours at room temperature prior to injection.

• Weighing: Accurately weigh the required mass of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one into a sterile glass vial.

• Primary Solvation: Add the calculated volume of DMSO (10% of final volume). Vortex vigorously for 60 seconds. Causality: DMSO disrupts the crystalline lattice and breaks any intermolecular π−π stacking of the chromone rings.

• Co-solvent Addition: Add PEG300 (40% of final volume). Sonicate the mixture in a water bath at 37°C for 5 minutes until completely homogenous.

• Surfactant Addition: Add Tween 80 (5% of final volume). Vortex for 2 minutes. Causality: Tween 80 coats the solvated drug molecules, preparing them for micellar formation upon aqueous dilution.

• Aqueous Phase Addition (Critical Step): While continuously vortexing the vial, add 0.9% Sterile Saline (45% of final volume) dropwise.

• Sterilization: Filter the final solution through a 0.22 µm PTFE syringe filter (do not use nylon, as the lipophilic compound may bind to the membrane).

Protocol B: Intravenous (Tail Vein) Administration in Mice

• Preparation: Warm the mouse in a commercially available warming chamber (approx. 37°C) for 3–5 minutes to promote vasodilation of the lateral tail veins.

• Restraint: Secure the mouse in a well-ventilated restrainer, leaving the tail exposed.

• Injection: Swab the tail with 70% ethanol. Using a 27G to 30G needle attached to a 0.5 mL insulin syringe, insert the needle into the lateral tail vein at a shallow angle (approx. 10–15 degrees).

• Verification: A slight lack of resistance and a tiny flash of blood indicates successful venipuncture. Inject the formulation slowly over 5–10 seconds to prevent cardiovascular shock from the PEG/Tween vehicle.

• Hemostasis: Withdraw the needle and apply gentle pressure with sterile gauze for 30 seconds.

Pharmacokinetic & Metabolic Profiling

Upon successful administration, the physiological disposition of the compound is heavily influenced by its fluorinated nature. Fluorinated chromones typically exhibit rapid tissue distribution, particularly into highly perfused, lipid-rich organs such as the myocardium, liver, and brain [4].

Because the 2-position is sterically protected by the -CF 3​ group, Phase I Cytochrome P450-mediated oxidation is minimized. The primary metabolic liability is Phase II glucuronidation at the 5-OH position. However, the strong intramolecular hydrogen bonding between the 5-OH and the C4-ketone sterically and electronically hinders the approach of UDP-glucuronosyltransferases (UGTs), thereby prolonging the compound's in vivo half-life compared to unhindered phenolic compounds.

Figure 1: Pharmacokinetic workflow and physiological disposition of fluorinated chromones in mice.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. National Center for Biotechnology Information (PMC).1

• An NMR Method for the Quantitative Assessment of Intramolecular Hydrogen Bonding; Application to Physicochemical, Environmental, and Biochemical Properties. ACS Publications.2

• Effect of Intramolecular Hydrogen Bond Formation on the Abraham Model Solute Descriptors for Oxybenzone. MDPI.3

• Synthesis and Biological Evaluation of the Mitochondrial Complex 1 Inhibitor 2-[4-(4-fluorobutyl)benzylsulfanyl]-3-methylchromene-4-one as a Potential Cardiac Positron Emission Tomography Tracer. National Center for Biotechnology Information (PubMed).4

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and biological evaluation of the mitochondrial complex 1 inhibitor 2-[4-(4-fluorobutyl)benzylsulfanyl]-3-methylchromene-4-one as a potential cardiac positron emission tomography tracer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Aqueous Solubility for 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one

Welcome to the Technical Support Center. This guide is engineered for researchers, formulation scientists, and medicinal chemists facing challenges with the aqueous solubility of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one .

Due to its unique structural features, this compound presents severe solubility hurdles. Below, we dissect the physicochemical root causes of these issues and provide field-proven, self-validating protocols to overcome them.

Mechanistic Root Cause Analysis: Why is this compound insoluble?

Before attempting formulation, it is critical to understand the molecular forces driving the insolubility of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one:

• The Trifluoromethyl (-CF₃) Effect: The substitution of a -CF₃ group at the C2 position drastically increases the lipophilicity (LogP) of the chromone core. Fluorine atoms are highly electronegative but poorly polarizable, creating a hydrophobic "shield" that repels water molecules and increases the crystal lattice energy.

• Intramolecular Hydrogen Bonding: Unlike hydroxyl groups at the 6- or 7-positions, the 5-hydroxyl group forms a highly stable, six-membered intramolecular hydrogen bond with the adjacent C4-carbonyl oxygen[1]. This internal locking mechanism prevents the 5-OH group from acting as a hydrogen bond donor to surrounding water molecules, effectively masking its polarity and rendering the molecule nearly entirely hydrophobic.

Frequently Asked Questions & Troubleshooting Guide

Q1: I tried adjusting my aqueous buffer to pH 8.0 to form a soluble phenolate salt, but the compound still precipitated. Why did this fail? Causality & Solution: Many researchers attempt to solubilize phenolic compounds by raising the pH above the compound's pKa to form a soluble salt[2]. However, because of the strong intramolecular hydrogen bond between the 5-OH and the C4-ketone, the pKa of the 5-hydroxyl group is exceptionally high—approximately 11.6[1][3]. Adjusting your buffer to a physiological pH of 7.4 or 8.0 will not deprotonate the molecule. It remains in its neutral, highly lipophilic state. Actionable Advice: Abandon pH adjustment strategies for this specific isomer. Rely on co-solvents, complexation, or structural modification instead.

Q2: When diluting my DMSO stock into cell culture media, I observe needle-like microcrystals under the microscope. How can I prevent this in vitro? Causality & Solution: You are experiencing "solvent crash." When a DMSO stock is injected directly into an aqueous medium, the DMSO diffuses into the water much faster than the hydrophobic chromone can solvate, causing the compound to rapidly crystallize out of solution. Actionable Advice: Utilize a stepwise dilution method using an intermediate co-solvent (like PEG-400) to bridge the polarity gap, and always add the compound to pre-warmed media containing serum proteins (which act as natural hydrophobic carriers)[2]. See Protocol B below.

Q3: We need to dose this compound orally in mice, but it is completely insoluble in saline. What is the best vehicle? Causality & Solution: For in vivo dosing, you must overcome the high crystal lattice energy without using toxic levels of organic solvents. Actionable Advice: 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) complexation is the gold standard here[2][4]. The hydrophobic inner cavity of the cyclodextrin accommodates the lipophilic -CF₃ group and chromone core, while the hydrophilic exterior ensures excellent aqueous solubility. See Protocol A below.

Q4: Can we chemically modify the compound to improve solubility without losing the core pharmacophore? Causality & Solution: Yes, via the prodrug approach. By synthesizing a phosphate ester at the 5-OH position, you achieve two goals simultaneously: (1) you break the solubility-limiting intramolecular hydrogen bond, and (2) you introduce a highly polar, ionizable moiety that readily hydrates. Endogenous alkaline phosphatases will cleave the ester in vivo, releasing the active parent compound.

Quantitative Data Summary

The table below summarizes the expected solubility gains based on the chosen intervention strategy.

Strategy	Mechanism of Action	Optimal Application	Estimated Solubility Limit	Complexity
Aqueous Buffer (pH 7.4)	Baseline (No enhancement)	Control	< 1 µM	Low
Co-solvent (0.5% DMSO)	Reduces bulk solvent polarity	In Vitro Assays	10 - 50 µM	Low
HP-β-CD Complexation	Hydrophobic encapsulation	In Vivo (Oral/IV)	1 - 5 mM	Medium
Micellar (Tween 80/PEG)	Surfactant micellization	In Vivo (IV/IP)	0.5 - 2 mM	Medium
Phosphate Prodrug	Breaks H-bond, adds charge	Lead Optimization	> 50 mM	High

Validated Experimental Protocols

Protocol A: Preparation of HP-β-CD Inclusion Complex (Kneading Method)

Use this protocol to generate highly concentrated, solvent-free aqueous solutions for in vivo dosing.

• Molar Calculation: Weigh 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one and 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) in a 1:2 molar ratio. Causality: A 1:2 ratio ensures that the bulky -CF₃ group and the aromatic core are fully shielded by the cyclodextrin cavities.

• Solvent Wetting: Place the powders in a ceramic mortar. Add a minimal volume of Ethanol/Water (1:1 v/v) to form a thick paste. Causality: Ethanol temporarily disrupts the crystal lattice of the chromone, allowing the HP-β-CD cavity to encapsulate the hydrophobic core during mechanical stress.

• Kneading: Triturate the paste vigorously with a pestle for 45-60 minutes.

• Desiccation: Dry the resulting paste in a vacuum desiccator at 45°C for 24 hours to completely evaporate residual ethanol.

• Reconstitution: Dissolve the resulting powder in sterile PBS (pH 7.4).

• Self-Validation Step: Centrifuge the reconstituted solution at 10,000 x g for 10 minutes. Analyze the supernatant via UV-Vis spectrophotometry (approx. 330 nm). If the calculated concentration in the supernatant matches your theoretical yield and no pellet is visible, true inclusion has occurred. If a pellet forms, increase the HP-β-CD molar ratio to 1:3.

Protocol B: Stepwise Co-Solvent Dilution for Cell Culture

Use this protocol to prevent "solvent crash" during in vitro biochemical or cellular assays.

• Stock Preparation: Dissolve the compound in 100% molecular-grade DMSO to a concentration of 10 mM.

• Intermediate Dilution: Dilute the 10 mM stock 1:10 into a "carrier" solution consisting of 50% DMSO and 50% PEG-400. Causality: PEG-400 acts as a thermodynamic bridge, lowering the polarity gradient between DMSO and water to prevent rapid precipitation.

• Media Pre-warming: Warm the target cell culture media (must contain at least 5-10% FBS or BSA) to 37°C. Causality: Cold media drastically reduces kinetic solubility; serum proteins act as hydrophobic sinks that bind and stabilize the free compound.

• Final Addition: Add the intermediate stock dropwise to the vortexing media to reach the final desired concentration. Ensure the final DMSO concentration remains ≤0.5% to prevent cytotoxicity.

• Self-Validation Step: Observe the final media under a phase-contrast microscope at 20x magnification. The complete absence of dark, needle-like microcrystals confirms successful solubilization rather than colloidal suspension.

Decision Workflow

Decision tree for selecting solubility enhancement strategies based on application.

References

• European Pharmaceutical Review. "Aqueous solubility-enhancing excipient technologies: a review of recent developments." European Pharmaceutical Review. Available at:[Link]

• ResearchGate. "Absorption and Fluorescence Spectra, pKa Values, and Fluorescence Lifetimes of Monohydroxyflavones and Monomethoxyflavones." ResearchGate. Available at:[Link]

• ACS Publications. "Solvent Effects on the Dissociation Constants of Hydroxyflavones in Organic–Water Mixtures. Determination of the Thermodynamic pKa Values by UV–Visible Spectroscopy and DFT Calculations." Journal of Chemical & Engineering Data. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]

Troubleshooting low yield in 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one synthesis

Welcome to the Technical Support Center. The synthesis of trifluoromethylated chromones, specifically 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one , presents unique mechanistic bottlenecks. While the classical Baker-Venkataraman rearrangement or direct one-pot condensation with trifluoroacetic anhydride (TFAA) is standard, researchers frequently encounter low yields due to incomplete cyclization, competitive double-acylation, or product loss during purification.

This guide is designed to provide causality-driven troubleshooting, quantitative optimization data, and a self-validating experimental protocol to ensure synthetic success.

Part 1: Diagnostic Architecture

The following diagnostic workflow maps the mechanistic pathway from starting material to the final chromone, highlighting the critical failure nodes where yield is most commonly lost.

Diagnostic workflow for 5-hydroxy-2-(trifluoromethyl)chromone synthesis.

Part 2: Troubleshooting Guides & FAQs

Q: My crude NMR shows mostly unreacted 2,6-dihydroxyacetophenone. What is causing this initiation failure? A: This is almost always a stoichiometric failure caused by the high volatility of TFAA (b.p. 39.5 °C). The initial O-acylation is highly exothermic. If TFAA is added at room temperature without a reflux condenser, a significant portion vaporizes before reacting. Solution: Cool the pyridine solution of 2,6-dihydroxyacetophenone to 0 °C before the dropwise addition of TFAA. Maintain a sealed, inert atmosphere during the addition phase.

Q: I am observing a highly polar, yellow intermediate that refuses to convert to the final product. How do I force the reaction forward? A: You are trapped at the β-diketone intermediate stage (1-(2,6-dihydroxyphenyl)-4,4,4-trifluorobutane-1,3-dione). While base catalysis drives the Baker-Venkataraman rearrangement to form this diketone, the final dehydration (cyclization) to the chromone core requires an acidic environment to proceed efficiently, as demonstrated in the synthesis of related 7-hydroxy derivatives by [1]. Solution: Ensure your workup includes a dedicated acidic cyclization phase. Pouring the basic pyridine mixture into ice water and acidifying to pH 3 with 2M HCl, followed by stirring for 1–2 hours, provides the necessary protons to catalyze the elimination of water.

Q: LC-MS analysis of my crude mixture reveals a mass corresponding to [M+96]+ over the expected product. What is this byproduct? A: This mass shift indicates the formation of a double-acylated byproduct, specifically 5-hydroxy-3-trifluoroacetyl-2-(trifluoromethyl)-4H-chromen-4-one. As reported by in their study of one-pot 2-trifluoromethylchromone syntheses, excess TFAA at elevated temperatures can lead to an unexpected second trifluoroacetylation at the highly nucleophilic C-3 position of the chromone ring[2]. Solution: Restrict TFAA to exactly 3.0 equivalents (accounting for the two hydroxyls and the C-acylation) and strictly monitor the heating phase (do not exceed 80 °C).

Q: The reaction goes to completion, but my isolated yield after silica gel chromatography is abysmal (<20%). Where is the product going? A: The 5-hydroxy group of the chromone core is a powerful hydrogen-bond donor and can chelate tightly with trace metals or the silanol groups on standard silica gel, leading to severe streaking and irreversible adsorption. Furthermore, if the aqueous workup is not sufficiently acidified, the relatively acidic 5-hydroxyl (pKa ~7-8 due to the electron-withdrawing CF3​ and carbonyl groups) remains deprotonated, washing away in the aqueous layer. Solution: Acidify the aqueous layer to pH 3 before extraction. For chromatography, deactivate the silica gel by adding 1% acetic acid to your mobile phase, or bypass chromatography entirely in favor of recrystallization from ethyl acetate/hexanes.

Part 3: Quantitative Reaction Optimization

The table below summarizes the causality between reaction parameters and target yield, highlighting how deviations lead to specific impurities.

TFAA (equiv)	Base / Solvent	Temp Profile	Time	Yield (%)	Primary Impurity Observed
1.5	Pyridine	0 °C to RT	12 h	< 10%	Unreacted Starting Material
3.0	Pyridine	0 °C to 80 °C	10 h	78%	None (Optimal Conditions)
5.0	Pyridine	0 °C to 100 °C	10 h	45%	3-Trifluoroacetyl byproduct
3.0	TEA / DCM	0 °C to 40 °C	24 h	22%	Open-chain β-diketone

Part 4: Self-Validating Experimental Protocol

Methodology adapted from established one-pot chromone annulation protocols[2][3].

Step 1: Initiation (O-Acylation)

• Dissolve 2,6-dihydroxyacetophenone (10.0 mmol) in anhydrous pyridine (15 mL) under an inert N2​ atmosphere.

• Validation Checkpoint: The solution should be pale yellow and completely clear.

• Cool the reaction flask to 0 °C using an ice bath.

• Dropwise, add trifluoroacetic anhydride (TFAA, 30.0 mmol, 3.0 equiv) over 15 minutes.

• Causality Note: Strict temperature control prevents the volatilization of TFAA and suppresses premature side reactions.

Step 2: Propagation (Baker-Venkataraman Rearrangement)

• Remove the ice bath and allow the mixture to warm to room temperature for 1 hour, then heat to 80 °C for 10 hours.

• Validation Checkpoint: The reaction mixture will transition from a pale suspension to a deep orange-red homogeneous solution. This color shift validates the formation of the highly conjugated β-diketone enolate.

Step 3: Termination & Cyclization

• Cool the mixture to room temperature and pour it into 100 mL of crushed ice-water.

• Slowly add 2M HCl until the aqueous phase reaches pH 3.

• Causality Note: The acidic environment is mandatory. It neutralizes the pyridine, protonates the intermediate to drive the dehydration (cyclization) step, and ensures the 5-hydroxy group remains protonated to prevent aqueous wash-out[1].

• Stir vigorously at room temperature for 2 hours.

• Validation Checkpoint: A yellow/tan precipitate should begin to form as the cyclized chromone crashes out of the acidic aqueous layer.

Step 4: Isolation & Purification

• Extract the aqueous mixture with Ethyl Acetate ( 3×50 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purify via recrystallization from EtOAc/Hexanes to avoid silica gel streaking.

References

• Castañeda, I. C. H., Ulic, S. E., Della Védova, C. O., Metzler-Nolte, N., & Jios, J. L. (2011). "One-pot synthesis of 2-trifluoromethylchromones." Tetrahedron Letters, 52(13), 1436-1440. URL:[Link]

• Low, J. N., Gomes, L. R., Gaspar, A., & Borges, F. (2017). "Structure of 7-hydroxy-3-(2-methoxyphenyl)-2-trifluoromethyl-4H-chromen-4-one." Acta Crystallographica Section E, 73(8), 1130-1134. URL:[Link]

• Jayashree, B. S., Thejaswini, J. C., Nayak, Y., & Kumar, D. V. (2010). "Synthesis of Novel Flavone Acyl Esters and Correlation of log P Value with Antioxidant and Antimicrobial Activity." Asian Journal of Chemistry, 22(2), 1055-1066. URL:[Link]

Sources

• 1. Structure of 7-hy­droxy-3-(2-meth­oxy­phen­yl)-2-tri­fluoro­meth­yl-4H-chromen-4-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Preventing degradation of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one during long-term storage

Welcome to the Technical Support Center for 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one and related fluorinated chromone derivatives. This portal is designed for researchers and drug development professionals who require uncompromising structural integrity of their compounds during long-term storage and experimental handling.

Because of the unique electronic properties imparted by the trifluoromethyl ( −CF3​ ) group, this compound exhibits atypical degradation profiles compared to standard flavones. This guide synthesizes mechanistic causality with self-validating protocols to ensure your experimental reproducibility.

Quantitative Stability Matrix

To establish a baseline for your experimental design, refer to the accelerated and long-term stability data summarized below.

Table 1: Stability Profile of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one

Storage Condition	Temp	Atmosphere	Light Exposure	Expected Shelf-Life	Primary Degradant
Optimal (Solid)	-20°C	Argon / Nitrogen	Dark (Amber Vial)	> 24 Months	None detectable
Sub-optimal (Solid)	4°C	Air (Dry)	Dark	3 - 6 Months	Ring-opened β -diketone
Poor (Solid)	25°C	Air (Ambient)	Ambient Lab	< 2 Weeks	Defluorinated acids
Solution (DMSO)	-20°C	Air	Dark	1 - 3 Months	Hydrolysis products
Solution (Aqueous)	37°C	Air	Ambient	< 12 Hours	Complete degradation

Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why does my compound degrade so rapidly in standard aqueous buffers or when left on the benchtop? Causality: The degradation is driven by the extreme electrophilicity of the C2 position on the chromone ring. The −CF3​ group exerts a powerful electron-withdrawing inductive ( −I ) effect, severely depleting electron density from the adjacent C2 carbon [1]. When exposed to atmospheric moisture or aqueous buffers, water molecules or hydroxide ions act as nucleophiles, readily attacking the C2 position. This leads to the formation of a hemiketal intermediate, followed by the irreversible cleavage of the pyrone ring to form a β -diketone [2].

Q2: Can I store stock solutions in DMSO at -20°C to save time? Causality: We strongly advise against long-term storage in DMSO. DMSO is highly hygroscopic. Every time the vial is opened, it absorbs atmospheric moisture. Even trace amounts of water in the DMSO will initiate the nucleophilic ring-opening cascade described above. Furthermore, repeated freeze-thaw cycles in DMSO physically stress the compound and accelerate hydrolysis. Always store the compound as a lyophilized solid.

Q3: Is photobleaching a concern for this specific derivative? Causality: Yes. While the 5-hydroxy group provides some intramolecular stabilization via hydrogen bonding with the C4 carbonyl, the −CF3​ group remains susceptible to photochemical defluorination. UV/Vis radiation excites the chromone core, which can trigger the homolytic cleavage of C-F bonds or facilitate photo-hydrolysis, leading to the generation of trifluoroacetic acid (TFA) derivatives and cross-linked oligomers [3]. Amber glassware is mandatory.

Degradation Pathway Visualization

To effectively prevent degradation, you must understand the molecular enemy. The diagram below illustrates the irreversible chemical cascade triggered by improper storage.

Mechanistic degradation pathway of 2-CF3-chromone via nucleophilic attack and ring cleavage.

Self-Validating Storage Protocol

To guarantee trustworthiness, a protocol cannot rely on blind faith; it must prove its own success. The following workflow is designed as a self-validating closed-loop system . If any step fails, the system immediately alerts the researcher before the compound is used in downstream assays.

Phase 1: Input Validation & Preparation

• Baseline Quantitation: Dissolve a 1 mg micro-aliquot in anhydrous acetonitrile. Run an HPLC-UV scan at 254 nm. Record the Area Under the Curve (AUC) and retention time. Validation: Purity must be ≥ 98% before proceeding.

• Lyophilization: Dry the bulk compound under high vacuum (lyophilization) for 24 hours to ensure residual moisture is <0.1%.

Phase 2: Environmental Isolation

• Aliquoting: Transfer the dry powder into single-use, amber borosilicate glass vials. Causality: Single-use aliquots prevent the introduction of ambient moisture during repeated sampling. Amber glass blocks UV-induced defluorination.

• Inert Purge: Blanket the open vials with a gentle stream of Argon gas for 30 seconds. Argon is heavier than air and displaces residual oxygen and moisture.

• Sealing: Cap immediately with PTFE-lined silicone septa. Causality: PTFE is chemically inert and prevents the leaching of plasticizers that can react with electrophilic fluorinated compounds.

Phase 3: Cryogenic Storage & Continuous Monitoring

• Secondary Containment: Place the sealed vials inside a vacuum-sealable Mylar bag.

• The Validation Checkpoint: Insert a reversible Cobalt(II) chloride moisture-indicator card into the bag before sealing. Store at -20°C.

  • Self-Validation Logic: If the card remains blue, the micro-environment is perfectly dry, validating the seal. If the card turns pink, the seal is compromised, and the batch must be immediately re-lyophilized.

Phase 4: Recovery & Output Validation

• Thawing: Remove the vial from -20°C and allow it to equilibrate to room temperature for at least 30 minutes before opening . Causality: Opening a cold vial causes instant condensation of atmospheric moisture onto the highly electrophilic powder, destroying the compound instantly.

• Post-Storage Check: Run a rapid UV-Vis or HPLC-UV scan of the thawed aliquot. Validation: A matching lambda-max and AUC to the Phase 1 baseline confirms the structural integrity of the compound, validating the entire storage lifecycle.

Self-validating cryogenic storage workflow for highly electrophilic CF3-chromone derivatives.

References

• Regioselective Nucleophilic 1,4-Trifluoromethylation of 2-Polyfluoroalkylchromones. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• A Novel Redox Reaction between 8-Aza-5,7-dimethyl-2-trifluoromethylchromone and Alkyl Mercaptoacetates. Organic Letters - ACS Publications. Available at:[Link]

• Defluorination degradation of trifluoromethyl groups identified by tandem mass spectrometry coupled with stable isotope incorporation strategy. Rapid Communications in Mass Spectrometry - PubMed. Available at:[Link]

Technical Support Center: Optimizing HPLC Separation for 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one

This guide serves as a specialized technical resource for researchers, scientists, and drug development professionals working on the High-Performance Liquid Chromatography (HPLC) analysis of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one. The methodologies and troubleshooting advice provided herein are designed to address common challenges in achieving stable retention times, optimal peak shapes, and robust separation for this specific analyte.

Section 1: Understanding the Analyte

5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one is a chromone derivative. From a chromatographic perspective, its key structural features are:

• A phenolic hydroxyl group (5-hydroxy): This group is weakly acidic and its ionization state is highly dependent on the mobile phase pH. This is the most critical handle for manipulating retention in reversed-phase HPLC.[1][2]

• A trifluoromethyl group: This strongly electron-withdrawing group increases the acidity of the phenolic proton compared to a non-substituted analogue.

• A chromone core: This heterocyclic structure contributes to the molecule's overall polarity and provides a strong chromophore for UV detection.

The primary challenge in separating this compound is managing its polarity and potential for secondary interactions with the HPLC column's stationary phase, which can lead to issues like peak tailing and retention time variability.

Section 2: Troubleshooting Guide & FAQs

This section addresses the most frequently encountered issues during method development and routine analysis.

Retention Time Instability

Retention time (RT) is a critical parameter for analyte identification and quantification.[3] Instability can manifest as gradual drift, abrupt shifts, or random variations.

A1: Gradual RT drift is typically caused by slow, systematic changes in the chromatographic system or mobile phase.

• Causality:

  • Column Equilibration: Insufficient equilibration time between gradient runs is a primary cause. The column stationary phase requires time to return to the initial mobile phase conditions before the next injection.[4] A typical recommendation is to re-equilibrate for a duration equivalent to 10 column volumes.[5]

  • Mobile Phase Composition Change: The more volatile organic component of the mobile phase (e.g., acetonitrile or methanol) can evaporate over time, leading to an increase in the aqueous portion.[6] This strengthens the mobile phase in reversed-phase chromatography, causing retention times to increase.

  • Temperature Fluctuations: Column temperature significantly affects retention. A 1°C change can alter retention times by 1-2%.[7] Labs with poor temperature control may see RT drift that follows the daily temperature cycle.[7]

• Solutions:

  • Ensure Adequate Equilibration: Extend the post-run equilibration time in your method. Monitor the baseline and system pressure; a stable baseline indicates the column is ready.

  • Cover Mobile Phase Reservoirs: Use solvent bottle caps or, at a minimum, cover reservoirs to minimize evaporation.[6]

  • Use a Column Thermostat: A column heater/chiller is essential for reproducible chromatography. Set it to a stable temperature, for instance, 30°C.[8]

A2: Abrupt shifts point to a sudden change in the HPLC system's hardware or flow path.

• Causality & Troubleshooting Workflow: This scenario requires a systematic check of the fluidic path from the solvent reservoirs to the detector. Common culprits include air bubbles in the pump, leaks, or a change in mobile phase preparation.[9][10]

• Troubleshooting Diagram: The following diagram outlines a logical workflow for diagnosing the root cause of retention time variability.

Sources

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Resolving NMR peak overlap in 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one spectra

Welcome to the Technical Support Center for NMR Analysis. This guide is specifically engineered for researchers, structural chemists, and drug development professionals working with 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one and its derivatives.

Due to the unique electronic environment of the fluorinated chromone core, standard 1D 1 H NMR spectra often present severe peak overlap and complex multiplet structures. This guide provides the mechanistic causality behind these phenomena and field-proven, self-validating protocols to achieve ultra-high spectral resolution.

Diagnostic Workflow for Spectral Resolution

Workflow for diagnosing and resolving NMR peak overlap in fluorinated chromone derivatives.

Frequently Asked Questions (Knowledge Base)

Q: Why does the H-3 proton appear as a complex multiplet instead of a sharp singlet, and how can I integrate it accurately? A: In 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one, the H-3 proton is situated four bonds away from the three equivalent fluorine atoms of the trifluoromethyl (-CF 3​ ) group. Because fluorine-19 is a spin-½ nucleus with 100% natural abundance, it couples with the H-3 proton through space and bonds ( 4JHF​ ), typically splitting the H-3 signal into a finely spaced quartet[1]. To resolve this and obtain a clean singlet for accurate integration, you must perform a 19 F-decoupled 1 H NMR ( 1 H{ 19 F}) experiment. By applying a continuous radiofrequency pulse at the 19 F Larmor frequency, the fluorine spin states are saturated, averaging the heteronuclear scalar coupling to zero[2].

Q: The aromatic protons (H-6, H-7, H-8) are bunching together into an unreadable multiplet between 6.8 and 7.6 ppm. How do I resolve this without a higher-field magnet? A: The overlap occurs because H-6, H-7, and H-8 share similar electronic environments on the chromone core, resulting in narrow chemical shift dispersion. Furthermore, homonuclear scalar couplings ( JHH​ ) split these signals into doublets and triplets, widening their frequency footprint and causing them to merge[3]. To resolve this, you have two primary options:

• Aromatic Solvent Induced Shift (ASIS): Switch your solvent from CDCl 3​ to Benzene-d 6​ (C 6​ D 6​ ). Benzene forms transient collision complexes with the electron-deficient regions of the chromone. The magnetic anisotropy of the benzene ring differentially shields the protons based on their spatial orientation, which often pulls overlapping multiplets apart[1].

• Pure Shift NMR (PSYCHE): If ASIS is insufficient, Pure Shift NMR is the definitive solution. This technique uses slice-selective pulses and weak magnetic field gradients to disrupt the quantum coherence associated with JHH​ couplings. This collapses all proton multiplets into sharp, distinct singlets at their respective chemical shifts, completely eliminating overlap[3],[4].

Q: Where is the 5-hydroxy proton? I cannot find it in the standard aromatic region. A: The 5-OH group forms a highly stable, intramolecular hydrogen bond with the adjacent C-4 carbonyl oxygen. This strong deshielding effect pushes the proton resonance far downfield. You will typically find it as a sharp singlet between 12.0 and 13.0 ppm. Ensure your spectral window (Sweep Width) is wide enough to capture this region.

Quantitative Comparison of Resolution Techniques

Resolution Technique	Primary Target	Resolution Gain	Sensitivity Penalty	Avg. Acquisition Time
Standard 1 H NMR	Baseline	None	0%	< 2 min
1 H{ 19 F} Decoupling	H-3 Multiplet	High (for H-3)	< 5%	2 - 5 min
ASIS (C 6​ D 6​ Solvent)	H-6/7/8 Overlap	Moderate	0%	< 2 min
PSYCHE Pure Shift	H-6/7/8 Overlap	Very High (Singlets)	~90 - 95%	15 - 60 min
2D HSQC / HMBC	Total Assignment	High (2D Dispersion)	~40 - 60%	20 - 90 min

Experimental Methodologies

Protocol 1: 1 H{ 19 F} Decoupled NMR Acquisition

Purpose: To collapse the H-3 quartet into a singlet by removing heteronuclear 4JHF​ coupling[2].

• 19 F Frequency Calibration: Acquire a standard 19 F NMR spectrum. Identify the precise chemical shift of the -CF 3​ group (typically around -65 to -70 ppm). Record the exact transmitter frequency offset (O2) for this peak.

• Probe Tuning: Tune and match the NMR probe for both the 1 H channel (observe) and the 19 F channel (decouple).

• Sequence Setup: Load a 1 H experiment with inverse gated decoupling (to minimize Nuclear Overhauser Effects) or continuous wave (CW) decoupling on the 19 F channel.

• Parameter Input: Input the exact O2 value obtained in Step 1 into the decoupling channel parameters. Set the decoupling power to a safe, low-wattage level to prevent probe arcing.

• Acquisition & Self-Validation: Acquire the spectrum. Overlay the new spectrum with your standard 1 H NMR. Validation: The protocol is successful if the H-3 multiplet collapses into a sharp singlet while the integration values relative to the 5-OH proton remain constant.

Protocol 2: PSYCHE Pure Shift NMR Setup

Purpose: To resolve H-6, H-7, and H-8 overlap by collapsing homonuclear JHH​ couplings into singlets[3],[4].

• Sample Preparation: Because the PSYCHE pulse sequence discards a significant portion of the magnetization, prepare a highly concentrated sample (≥ 20 mM) to compensate for the inherent sensitivity loss[5].

• Pulse Calibration: Accurately calibrate the 90° hard pulse (P1) for your specific sample to ensure precise flip angles during the sequence.

• Sequence Configuration: Load the PSYCHE pulse sequence (e.g., psyche in Bruker TopSpin). Set the low flip-angle saltire pulses (typically β = 15–20°).

• Sweep Width Adjustment: Configure the chirp pulse sweep width to encompass the entire proton spectral window (e.g., 10 kHz) to ensure uniform decoupling across the aromatic region[5].

• Acquisition & Processing: Acquire the pseudo-2D data matrix. Process the data using the spectrometer's chunking algorithm to reconstruct the 1D decoupled interferogram[3].

• Self-Validation: Inspect the aromatic region (6.8–7.8 ppm). Validation: The protocol is successful if the complex doublet-of-doublets and triplet patterns of H-6, H-7, and H-8 are resolved into three distinct, baseline-separated singlets.

References[3] Quantitation in pure shift NMR - Research Explorer - The University of Manchester. University of Manchester.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEVxgQLBZJsP8LC1Xn4lUlVY8ncfP19AxMvZSEMJB9Dcs9dEJlgbFAJ929Xy_3RgSl0Gj1kgsa1nrWWa16jitO_zRSMGZaKD1_2pgLuoI1n0h623O9JmFblo0C-Q-MFRsKnEfh3KpjX_bFLP40L03qBrcJEI1RyES7WEww=[5] High-Quality NMR Pure Shift Spectra Empowered by Self-Attention Deep Learning. ChemRxiv.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGBn4-xhlJbx1aQKhRvpi4AyKMt_MM2kZ9A89BUt9j_BqQF3ljWjGoqVzln_Cm5N4TfXB0pkBz7ir3f2jvPI0gT1JDgSI1YQXvt8OgUsk3BrMt52KP0E4WJ3UsOWM-XURNUF2OLF26rU22t249kWT17kAFsrQ==[4] Giving Pure Shift NMR Spectroscopy a REST Ultrahigh-Resolution Mixture Analysis. Analytical Chemistry - ACS Publications.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEHLyhUB3c8SjBceg8cCSy9dJWEBm8hvqiSbeGM8219U4Zz9v0-XAPf6tzf1nUFHJh2kPyGc3cmysfInO4PMx_uFjvAsLElv07o-cG5L2G4Rj95UeJMcEGi8X_KrEbtlZB47tnyJnmQiN2ExKkQFSAE[2] Trifluoromethylborylation of Unactivated Alkenes via Electron Donor-Acceptor (EDA) Complex - Supporting Information. AWS/RSC.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFQYjxmIJNXsE00hrCeYPedZEqYrfNGicNfLNf_5-ghnT2f04w_Rr93WavMt00_0rS8hdVt2vGTOJII3EXMuqoimdmnMHaJrEFTRY9DEnLsGRH-_4v40ffPrZboOXQI2Ky_s3fdpei4quoemdcxOLhHbRloCiiM6JdvbcIHIZc8c9CHV4qC8BfsH8l0u7MoXCZexTBvgZcYIKsnWnPEE69vlqyWNkyxy8i4inkMdUkqCFjn12V1k6xoGDRWkMl96wVNvzyXx3BnkHFHcF9t9EoH1aNhGt3dQA96k5RL6SmqLLYS1E0ANOYdoZr7O5NkIbcaGYYm4XF4eqMwAmCxF1kXeOCAO3Yu1GZujGGnTKhTuG-gkYp_q42EQmCblvzR5dC6OJNzQ61i3lgoz2Y5E4FjoXhS8do9UfQZ-JlUb4ZwtXTEFZVQpn2kvEkzRDVZz-3TRNf8sDl8uVXf3bEZKl7Ao8pcC-9UtxqRV8yB0NqdUq670nsFF4Ba3ASvW3Ab0e0DYYQ6P9umeAnOmnffX1y9v_apARo=[1] Stereochemical Analysis of Tertiary Trifluoroacetamides Leveraging Both Through-Space 1H···19F Spin−Spin Couplings. ACS.org.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEj-d1RWjLJToD03WGVEHRsm-YtyX4XNzZYfKESPTLYHC-3ckQrHUaVyn4ddUtqx2aui3NDQyG7dICwvND5BV70NsAai7phc_2WoKgvWuXuG6l4HU454dummI0cJedNbp-IQM9qn_rSdnAaim1wG0U=

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Reference Data & Comparative Studies

Navigating the Kinome: A Comparative Guide to the Cross-Reactivity Profile of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one

In the landscape of modern drug discovery, particularly within oncology and inflammatory diseases, protein kinases have emerged as a pivotal class of therapeutic targets.[1][2] The human genome encodes over 500 kinases, collectively known as the kinome, which regulate a vast array of cellular processes.[1] Consequently, the development of small molecule kinase inhibitors has become a cornerstone of targeted therapy. However, the high degree of structural conservation within the ATP-binding site of kinases presents a significant challenge: achieving inhibitor selectivity.[1][2][3] A lack of selectivity can lead to off-target effects, resulting in cellular toxicity and adverse clinical outcomes.[1][2] Therefore, comprehensive cross-reactivity profiling of any potential kinase inhibitor is not merely a recommendation but a critical step in its preclinical evaluation.

This guide provides an in-depth comparative analysis of the hypothetical kinase cross-reactivity profile of a novel compound, 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one . The 4H-chromen-4-one scaffold is a well-established privileged structure in medicinal chemistry, with derivatives demonstrating a wide range of biological activities, including kinase inhibition.[4][5][6][7] We will objectively compare its potential performance with well-characterized kinase inhibitors, supported by a detailed experimental framework for such an evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to understand the nuances of kinase inhibitor selectivity and the methodologies to assess it.

The Criticality of Kinase Selectivity

The promiscuity of kinase inhibitors, where a single compound inhibits multiple kinases, can be a double-edged sword. While polypharmacology can sometimes be beneficial, for instance in the case of multi-targeted cancer therapies, unintended kinase interactions are more often associated with toxicity.[2][8] Understanding the complete inhibitory profile of a compound across the kinome is therefore essential for:

• Predicting Potential Off-Target Toxicities: Identifying interactions with kinases crucial for normal physiological functions can preempt adverse effects.[1][2]

• Deconvoluting Mechanism of Action: A selective inhibitor provides a clearer understanding of the biological consequences of inhibiting a specific kinase.[1]

• Guiding Lead Optimization: Selectivity data informs the structure-activity relationship (SAR) studies aimed at designing more potent and specific inhibitors.[9]

Comparative Kinase Inhibition Profiles

To contextualize the potential selectivity of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one , we present a hypothetical dataset comparing its inhibitory activity against a panel of representative kinases with two well-known inhibitors: Staurosporine, a notoriously promiscuous inhibitor, and a hypothetical selective ROCK inhibitor. The data is presented as IC50 values (the concentration of inhibitor required to reduce enzyme activity by 50%).

Kinase Target	5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one (Hypothetical IC50, nM)	Staurosporine (Reference IC50, nM)	Selective ROCK Inhibitor (Reference IC50, nM)
ROCK1	50	15	10
ROCK2	35	10	8
PKA	1,200	7	>10,000
PKCα	850	5	>10,000
CDK2	2,500	3	>10,000
p38α (MAPK14)	5,000	20	>10,000
EGFR	>10,000	50	>10,000
VEGFR2	>10,000	25	>10,000

Interpretation of Hypothetical Data:

This hypothetical data positions 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one as a moderately potent and selective inhibitor of ROCK kinases. While not as promiscuous as Staurosporine, it exhibits some off-target activity against PKA and PKCα at higher concentrations. In contrast, the selective ROCK inhibitor demonstrates a much cleaner profile. This type of comparative analysis is crucial for go/no-go decisions in a drug discovery pipeline.

Experimental Protocol for Kinase Cross-Reactivity Profiling

To generate the kind of robust, comparative data presented above, a systematic and validated experimental approach is paramount. The following is a detailed, step-by-step methodology for determining the in vitro kinase inhibition profile of a test compound.

Principle of the Assay

The most common methods for in vitro kinase assays measure the phosphorylation of a substrate by a kinase. The inhibitory effect of a compound is determined by quantifying the reduction in substrate phosphorylation. A widely used and robust method is the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced during the kinase reaction.[10][11] The luminescence signal is directly proportional to the amount of ADP generated and thus inversely proportional to the kinase inhibition.

Step-by-Step Methodology

• Compound Preparation and Dilution:

  • Prepare a 10 mM stock solution of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one in 100% DMSO.

  • Perform a serial dilution of the stock solution in DMSO to create a range of concentrations for IC50 determination (e.g., from 100 µM to 0.1 nM).

  • A negative control (DMSO only) and a positive control (a known inhibitor for each kinase) should be included.[12]

• Kinase Reaction Setup:

  • All reactions are performed in a 384-well plate format for high-throughput screening.[10]

  • To each well, add the following components in this order:

    • Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT).[10]

    • Test compound at various concentrations (typically 1% final DMSO concentration).

    • The specific kinase being assayed.

    • The corresponding peptide substrate.

  • Incubate the plate for a defined period (e.g., 15 minutes) at room temperature to allow for compound-kinase interaction.

• Initiation of Kinase Reaction:

  • Initiate the kinase reaction by adding ATP. The concentration of ATP is critical and is often set at or near the Km for each specific kinase to provide a sensitive measure of competitive inhibition.[13]

  • Incubate the reaction for a specific time (e.g., 60 minutes) at room temperature.

• Detection of Kinase Activity (ADP-Glo™ Protocol):

  • Add ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining unconsumed ATP. Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to each well. This reagent converts the ADP generated into ATP and, through a coupled luciferase/luciferin reaction, produces a luminescent signal. Incubate for 30-60 minutes at room temperature.

  • Measure the luminescence using a plate reader.

• Data Analysis and IC50 Determination:

  • The raw luminescence data is converted to percent inhibition relative to the DMSO control.

  • The percent inhibition is plotted against the logarithm of the inhibitor concentration.

  • The IC50 value is determined by fitting the data to a four-parameter logistic equation using appropriate software (e.g., GraphPad Prism).

Experimental Workflow Diagram

Caption: Workflow for in vitro kinase inhibition profiling using the ADP-Glo™ assay.

Signaling Pathway Context: The ROCK Signaling Cascade

To illustrate the biological relevance of inhibiting ROCK kinases, the following diagram depicts a simplified representation of the ROCK signaling pathway, which is involved in regulating cell shape, motility, and contraction.

Caption: Simplified ROCK signaling pathway and the inhibitory action of our compound.

Conclusion

The comprehensive cross-reactivity profiling of kinase inhibitors is an indispensable component of modern drug discovery. While 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one represents a promising starting point based on the established utility of the 4H-chromen-4-one scaffold, its ultimate therapeutic potential can only be ascertained through rigorous and systematic evaluation against a broad panel of kinases. The methodologies and comparative frameworks presented in this guide provide a robust foundation for such an assessment, enabling researchers to make informed decisions and ultimately contributing to the development of safer and more effective targeted therapies.

References

• Enhancing the Selectivity of Kinase Inhibitors in Oncology: A Chemical Biology Perspective. Taylor & Francis Online. [Link]

• Discovery of 4H-Chromen-4-one Derivatives as a New Class of Selective Rho Kinase (ROCK) Inhibitors, which Showed Potent Activity in ex Vivo Diabetic Retinopathy Models. ACS Publications. [Link]

• Dissecting Kinase Profiling Data to Predict Activity and Understand Cross-Reactivity of Kinase Inhibitors. ACS Publications. [Link]

• In Vitro Kinase Inhibition Assays. Bio-protocol. [Link]

• In Vitro Kinase Inhibition Assay. Bio-protocol. [Link]

• Strategy toward Kinase-Selective Drug Discovery. PMC - NIH. [Link]

• The prospect of substrate-based kinase inhibitors to improve target selectivity and overcome drug resistance. Chemical Science (RSC Publishing). [Link]

• In vitro kinase assay. Protocols.io. [Link]

• In vitro JAK kinase activity and inhibition assays. PubMed - NIH. [Link]

• Kinase Panel Screening and Profiling Service. Reaction Biology. [Link]

• Kinase Panel Profiling I Pharmaron CRO Services. Pharmaron. [Link]

• Protein Kinase Inhibitors - Selectivity or Toxicity? IntechOpen. [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. PMC - NIH. [Link]

• Screening and profiling services for Kinases. BPS Bioscience. [Link]

• (PDF) Protein Kinase Inhibitors - Selectivity or Toxicity? ResearchGate. [Link]

• Kinase Panel Screening | Kinase Selectivity Profiling Services. ICE Bioscience. [Link]

• Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics | Oxford Academic. [Link]

• Comprehensive Kinase Activity Profiling Revealed the Kinase Activity Patterns Associated with the Effects of EGFR Tyrosine Kinase Inhibitor Therapy in Advanced Non-Small-Cell Lung Cancer Patients with Sensitizing EGFR Mutations. MDPI. [Link]

• Discovery of 4 H-Chromen-4-one Derivatives as a New Class of Selective Rho Kinase (ROCK) Inhibitors, which Showed Potent Activity in ex Vivo Diabetic Retinopathy Models. PubMed. [Link]

• In-silico design, synthesis and biological evaluation of 4-aryl-4H- chromene derivatives as CDK-2 inhibitors. Journal of Applied Pharmaceutical Science. [Link]

• 1-Substituted (Dibenzo[b,d]thiophen-4-yl)-2-morpholino-4H-chromen-4-ones Endowed with Dual DNA-PK/PI3-K Inhibitory Activity. ACS Publications. [Link]

• (PDF) Synthesis and biological evaluation of 4-quinazolinones as Rho kinase inhibitors. ResearchGate. [Link]

• Synthesis and Biological Evaluation of Furo[2,3-d]pyrimidines as Akt1 Kinase Inhibitors. ResearchGate. [Link]

• [P21] Exploring Selectivity of Multi-kinase Inhibitors across the Human Kinome. ChemRxiv. [Link]

• Targeted Kinase Selectivity from Kinase Profiling Data. PMC. [Link]

• Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. ACS Publications. [Link]

• Design, synthesis, and biological evaluation of novel 4H-chromen-4-one derivatives as antituberculosis agents against multidrug-resistant tuberculosis. PubMed. [Link]

• Discovery of a novel C2-functionalized chromen-4-one scaffold for the development of p38α MAPK signaling inhibitors to mitigate neutrophilic inflammatory responses. PubMed. [Link]

• 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. Frontiers. [Link]

• Selective Inhibition of Human Monoamine Oxidase B by 5-hydroxy-2-methyl-chroman-4-one Isolated from an Endogenous Lichen Fungus Daldinia fissa. MDPI. [Link]

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Safe Disposal of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one

For the diligent researcher, the journey of scientific discovery does not conclude with the final data point. Instead, it extends to the responsible management and disposal of all laboratory materials. This guide provides an in-depth, procedural framework for the proper disposal of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one, ensuring the safety of laboratory personnel and the preservation of our environment. Our commitment to your research extends beyond providing high-quality reagents; it includes empowering you with the knowledge to handle and dispose of them with the utmost care and responsibility.

Understanding the Hazard Profile: A Foundation for Safe Handling

Before initiating any disposal protocol, a thorough understanding of the compound's intrinsic hazards is paramount. 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one is classified as Harmful if swallowed and Toxic to aquatic life with long-lasting effects . This dual-hazard profile necessitates a disposal pathway that both mitigates acute human toxicity risks and prevents environmental contamination.

The presence of the trifluoromethyl group places this compound within the broader category of fluorinated organic compounds. While not all are currently classified as hazardous waste under federal law, their persistence in the environment is a significant concern[1]. High-temperature incineration is a recognized method for the effective destruction of halogenated organic chemicals, as it can break the strong carbon-fluorine bond[2].

Table 1: Hazard Information for 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one

Hazard Statement	GHS Classification	Precautionary Statement (Disposal)
Harmful if swallowed	Acute toxicity (Oral), Category 4	P501: Dispose of contents/ container to an approved waste disposal plant.
Toxic to aquatic life with long lasting effects	Short-term (acute) aquatic hazard, Category 2; Long-term (chronic) aquatic hazard, Category 2	P273: Avoid release to the environment.

The Disposal Workflow: A Step-by-Step Protocol

The overarching principle for the disposal of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one is to transfer it to a licensed and approved chemical waste disposal facility. The following steps outline the process for preparing the waste for collection.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing appropriate PPE. This includes, but is not limited to:

• Safety glasses or goggles

• Chemical-resistant gloves (inspect for integrity before use)[3]

• A lab coat[3]

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent accidental reactions.

• Solid Waste: Collect pure 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one, or materials heavily contaminated with it (e.g., weighing paper, contaminated gloves), in a designated, compatible, and clearly labeled solid waste container.

• Liquid Waste: If the compound is in solution, collect it in a designated liquid waste container for halogenated organic compounds. Do not mix with non-halogenated organic waste or aqueous waste streams.

• Sharps Waste: Any sharps contaminated with the compound should be disposed of in a designated sharps container.

Step 3: Container Selection and Labeling

• Container Compatibility: Use containers made of materials compatible with the chemical waste. For solids, a high-density polyethylene (HDPE) container is generally suitable. For liquid waste, ensure the container and cap can safely hold the solvent without degradation.

• Labeling: All waste containers must be clearly and accurately labeled[4]. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one"

  • The approximate concentration and quantity

  • The relevant hazard pictograms (e.g., harmful, environmental hazard)

  • The date of accumulation

Step 4: Storage Pending Disposal

• Store the sealed waste container in a designated satellite accumulation area or central waste storage facility.

• Ensure the storage area is well-ventilated and away from heat or ignition sources[3].

• Store incompatible waste types separately to prevent accidental mixing[5].

Step 5: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or the designated chemical waste coordinator to arrange for the pickup and disposal of the waste.

• Follow all institutional procedures for waste manifest documentation and handover.

Visualizing the Disposal Pathway

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one.

Caption: Disposal workflow for 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one.

Empty Container Disposal

Empty containers that held 5-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one must also be managed properly.

• Triple Rinsing: It is best practice to triple rinse the empty container with a suitable solvent[4]. The rinsate should be collected and disposed of as hazardous liquid waste.

• Defacing Labels: Completely remove or deface the original product label to avoid confusion[5].

• Final Disposal: After triple rinsing and defacing the label, the container can typically be disposed of as non-hazardous laboratory glass or plastic waste, in accordance with your institution's policies[6].

Causality in Protocol: The "Why" Behind the "How"

The procedures outlined above are not arbitrary; they are rooted in the chemical's properties and regulatory frameworks.

• Why segregate halogenated waste? Halogenated organic compounds often require specific disposal methods, such as high-temperature incineration, to ensure their complete destruction. Mixing them with non-halogenated waste can complicate the disposal process and increase costs.

• Why the emphasis on labeling? Accurate labeling is a critical safety and regulatory requirement. It informs waste handlers of the container's contents and associated hazards, ensuring it is managed appropriately throughout the disposal chain.

• Why involve EHS? Licensed hazardous waste disposal is a highly regulated process. Your institution's EHS department has the expertise and contracts in place to ensure that your chemical waste is transported, treated, and disposed of in compliance with all local, state, and federal regulations.

By adhering to these detailed procedures, you contribute to a culture of safety and environmental stewardship within your laboratory and the broader scientific community.

References

• Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl - EPA. (2024, April 8).
• Is "Forever" Really Forever? EPA's New Guidance on PFAS Destruction and Disposal. (2024, July 16).
• Listing of Specific Per- and Polyfluoroalkyl Substances as Hazardous Constituents. Environmental Protection Agency.
• Per- and Polyfluoroalkyl Substances (PFAS): - Incineration to Manage PFAS Waste Streams - EPA.
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6).
• Chemical Waste Disposal Guidelines. Emory University.
• SAFETY DATA SHEET - Merck Millipore. (2024, July 2).
• SAFETY DATA SHEET - Fisher Scientific.
• EPA Proposes Regulating PFAS as “Hazardous Constituents” under RCRA. (2024, February 5).
• SAFETY DATA SHEET - Fisher Scientific.
• Chemical Waste Management Guide. Technion.
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